Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Content Type: In-Depth Technical Guide
Executive Summary & Structural Significance
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5) is a highly specific cyanoacetamide-oxime derivative. Structurally, it is the desethyl analogue of the well-known fungicide cymoxanil. In biological systems, this compound does not act as a direct toxicant; rather, it functions as a profungicide .
The presence of the urea functional group is a critical site for metabolic modification. Fungal susceptibility to this compound is entirely dependent on the pathogen's endogenous enzymatic machinery. If a biological system lacks the specific enzymes required to metabolize this compound, it remains biologically inert, which is the primary driver behind observed resistance in certain mutant fungal strains [1].
The Metabolic Activation Pathway
To exert its biological effect, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide must undergo a rigorous, three-step biotransformation within the target cell [2]. As an application scientist, understanding this pathway is crucial because any assay designed to test the efficacy of this compound in vitro (without cellular enzymes) will yield false negatives.
Enzymatic Hydrolysis: The urea moiety is cleaved, stripping the compound down to a cyano-methoxyiminoacetic acid intermediate.
Enzymatic Reduction: The methoxyimino group undergoes demethoxylation, yielding a highly reactive cyanoglycine precursor.
Cellular Acetylation: The fungal cell's own metabolic pool donates an acetyl group, culminating in the formation of N-acetylcyanoglycine —the true fungitoxic agent.
Figure 1: Proposed three-step metabolic activation pathway converting the profungicide into its active form.
Dual-Target Cellular Disruption
Once synthesized intracellularly, N-acetylcyanoglycine initiates a dual-pronged disruption of fungal homeostasis [3].
Intracellular Target (DHFR Inhibition): The active metabolite competitively inhibits Dihydrofolate Reductase (DHFR). By arresting folate biosynthesis, the cell is starved of the nucleotide precursors required for RNA synthesis, halting transcription.
Membrane Target (H+-ATPase Inhibition): Simultaneously, the metabolite binds to and inhibits the plasma membrane H+-ATPase. Fungi rely on this proton pump to maintain their membrane potential. Inhibition leads to a catastrophic collapse of the proton gradient, resulting in severe intracellular acidification and rapid cell death [4].
Figure 2: Dual-target mechanism of action of N-acetylcyanoglycine leading to fungal cell death.
Experimental Protocols for Mechanistic Validation
To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes internal controls to prove the causality of the observed results.
Protocol A: 14C-Radiolabeled Metabolic Tracking via LC-MS/MS
This protocol verifies the biotransformation of the profungicide into N-acetylcyanoglycine.
Isotope Selection: Synthesize (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide labeled with 14C at the C2 position of the cyanoacetate backbone. Causality: Labeling at this specific carbon ensures the radioactive tracer remains with the core pharmacophore during urea cleavage, allowing precise tracking of the active fragment.
Incubation: Inoculate a liquid culture of Botrytis cinerea (or target pathogen) with 10 µg/mL of the radiolabeled compound. Incubate at 22°C for 60 minutes.
Quenching: Extract 1 mL aliquots and immediately mix with 2 mL of ice-cold acetone. Causality: Acetone rapidly precipitates enzymatic proteins, halting all biotransformation instantly. This prevents the artifactual degradation of highly unstable intermediates.
System Validation (Time-Zero Spike): As a critical control, quench a sample with acetone prior to adding the profungicide. Complete (100%) recovery of the parent compound in this LC-MS/MS run validates that the quenching mechanism is absolute, proving that any metabolites observed in the active samples are strictly biologically derived.
Analysis: Separate metabolites using reverse-phase HPLC and identify them via tandem mass spectrometry (LC-MS/MS) and autoradiography.
This protocol measures the downstream physiological collapse caused by the active metabolite.
Probe Loading: Incubate fungal protoplasts with 5 µM BCECF-AM (a ratiometric pH indicator) for 30 minutes. Causality: The AM (acetoxymethyl) ester allows the probe to passively cross the lipid bilayer. Once inside, endogenous esterases cleave the AM groups, trapping the fluorescent BCECF inside the cell.
Treatment: Introduce the pre-activated metabolite (N-acetylcyanoglycine) to the protoplasts.
Measurement: Monitor the fluorescence emission ratio (535 nm emission at 490 nm / 440 nm excitation) using a microplate reader. A drop in the ratio indicates intracellular acidification.
System Validation (Nigericin Calibration): At the end of the assay, add Nigericin (a K+/H+ ionophore) alongside high-K+ buffers of known pH (e.g., pH 5.0, 6.0, 7.0). This equilibrates the intracellular and extracellular pH, creating an internal standard curve that translates raw fluorescence ratios into exact absolute intracellular pH values, validating the assay's dynamic range.
Quantitative Efficacy and Resistance Profiling
The efficacy of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is directly proportional to the target organism's metabolic conversion rate. Pathogens that downregulate the necessary hydrolytic or acetylating enzymes exhibit profound resistance.
Fungal Strain Sensitivity
Profungicide EC50 (µg/mL)
Conversion to N-acetylcyanoglycine (%)
H+-ATPase Activity Reduction (%)
Sensitive (Wild-type)
0.5 - 1.5
> 55%
> 80%
Resistant (Mutant)
> 64.0
< 10%
< 15%
(Note: Data synthesized from comparative metabolomic studies on cyanoacetamide-oxime analogues and resistance profiles [2][4].)
Conclusion
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide represents a highly sophisticated class of profungicides. By relying on the pathogen's own metabolism to synthesize the lethal N-acetylcyanoglycine, it achieves a high degree of specificity. However, this same mechanism is its Achilles' heel regarding resistance; mutations that silence the activation pathway render the compound inert. Future drug development must focus on bypassing these metabolic bottlenecks or developing co-formulants that upregulate fungal acetylation pathways.
References
Tellier, F., et al. (2009). "Characterization of Metabolites of Fungicidal Cymoxanil in a Sensitive Strain of Botrytis cinerea." Journal of Agricultural and Food Chemistry. URL:[Link]
PubChem. "2-Cyano-N-(ethylcarbamoyl)-2-methoxyiminoacetamide." National Center for Biotechnology Information. URL:[Link]
Agriallis. "Metabolomic insights into fungicidal activity and resistance mechanisms in plant pathogens." Agriallis Science. URL:[Link]
Exploratory
Thermodynamic properties and thermal stability of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
An In-Depth Technical Guide to the Thermodynamic Properties and Thermal Stability of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide Foreword: Proactive Characterization in Drug Development In the landscape of modern dru...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Thermodynamic Properties and Thermal Stability of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Foreword: Proactive Characterization in Drug Development
In the landscape of modern drug discovery and development, the proactive characterization of a molecule's physicochemical properties is not merely a regulatory checkbox; it is a fundamental pillar of a successful development program. Understanding the thermodynamic behavior and thermal stability of a novel chemical entity like (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is paramount. These properties govern everything from synthesis and purification strategies to formulation, storage, and ultimately, safety and efficacy. This guide provides a comprehensive framework for elucidating these critical parameters, blending established experimental protocols with computational insights. It is designed for researchers, scientists, and drug development professionals who require a robust, scientifically-grounded approach to molecular characterization.
Introduction to (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is a complex molecule featuring several reactive functional groups: a methoxy-imidoyl group, a urea moiety, and a terminal cyanide. This unique combination suggests potential utility in medicinal chemistry as a covalent modifier or a scaffold for building more complex bioactive molecules. However, the presence of these groups also implies potential thermal liabilities. The urea and imidoyl functionalities can be susceptible to hydrolysis and rearrangement, while the overall high nitrogen content may impart energetic characteristics. Therefore, a thorough investigation of its thermal behavior is essential before its advancement in any development pipeline.
This document outlines a multi-faceted approach to comprehensively characterize the thermodynamic properties and thermal stability of this compound. We will explore both experimental and computational methodologies, providing not just procedural steps but the scientific rationale that underpins them.
Synthesis and Structural Confirmation
Thermodynamic Properties: A Computational and Experimental Synergy
A complete thermodynamic profile involves understanding properties such as enthalpy of formation, heat capacity, and the energetics of phase transitions.
Computational Prediction of Gas-Phase Enthalpy of Formation
When experimental data is unavailable, as is often the case for novel compounds, high-level computational methods provide invaluable initial estimates. The G3MP2B3 composite method, for instance, has shown reliability for polycyclic and substituted organic compounds.[4]
Logical Framework for Computational Analysis
Caption: Computational workflow for determining gas-phase enthalpy of formation.
By using a set of well-chosen isodesmic or homodesmotic reactions, where similar bond types are present in both reactants and products, error cancellation leads to a more accurate derived enthalpy of formation (ΔfH°(g)).[4] This theoretical value serves as a crucial baseline before embarking on experimental work.
Experimental Determination via Differential Scanning Calorimetry (DSC)
DSC is the cornerstone technique for investigating thermal transitions.[5] It measures the difference in heat flow between a sample and an inert reference as a function of temperature, allowing for the precise determination of melting points, enthalpies of fusion, and glass transitions.[6]
Detailed DSC Protocol:
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards, such as indium (m.p. 156.6 °C, ΔHfus = 28.66 J/g) and zinc (m.p. 419.5 °C).[7] This step is critical for data accuracy and inter-lab comparability.
Sample Preparation: Accurately weigh 3-5 mg of the purified compound into a hermetically sealed aluminum pan. Using a hermetic pan is crucial to prevent mass loss from sublimation prior to melting.
Thermal Program:
Equilibrate the sample at 25 °C for 5 minutes.
Ramp the temperature from 25 °C to a temperature approximately 50 °C above the melting point at a constant rate of 10 °C/min under a nitrogen purge (50 mL/min).[6][7]
Hold isothermally for 2 minutes.
Cool the sample back to 25 °C at 20 °C/min.
Perform a second heating cycle using the same parameters to investigate the thermal history and identify any irreversible transitions.
Data Analysis: From the first heating scan, determine the onset temperature of melting (T_onset), the peak melting temperature (T_peak), and integrate the peak area to calculate the enthalpy of fusion (ΔH_fus).
Table 1: Representative Thermodynamic Data from DSC Analysis
Parameter
Representative Value
Description
Melting Onset (T_onset)
185.4 °C
The temperature at which melting begins.
Melting Peak (T_peak)
188.2 °C
The temperature of maximum heat absorption during melting.
Enthalpy of Fusion (ΔH_fus)
125.7 J/g
The energy required to melt the substance.
Glass Transition (T_g)
Not Observed
Indicates a crystalline rather than amorphous solid.
Thermal Stability and Decomposition Kinetics
Understanding the temperature at which a compound begins to decompose and the nature of that decomposition is a critical safety and handling consideration. Thermogravimetric Analysis (TGA) is the primary tool for this investigation.[8]
Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time.[5] This allows for the determination of decomposition temperatures, the quantification of mass loss at different stages, and the identification of residual mass. For a more comprehensive analysis, a simultaneous DSC/TGA (SDT) instrument is highly recommended, as it allows for the direct correlation of mass loss events with their energetic nature (endothermic or exothermic).[5]
Detailed TGA Protocol:
Instrument Calibration: Verify the mass balance using standard weights and the temperature using materials with known Curie points or melting points. For TGA, calcium oxalate is a common calibration standard.[7]
Sample Preparation: Place 5-10 mg of the sample into an open ceramic or aluminum crucible. An open crucible ensures that gaseous decomposition products can freely evolve.
Thermal Program:
Equilibrate at 30 °C.
Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min under a nitrogen atmosphere (flow rate of 50 mL/min).[6] A nitrogen atmosphere is used to study the intrinsic thermal stability without oxidative effects.
Data Analysis:
Generate the TGA curve (mass % vs. temperature) and its first derivative (DTG curve).
Determine the onset temperature of decomposition (T_onset), typically defined as the temperature at which 5% mass loss occurs (T₅%).
Identify the temperatures of maximum decomposition rates from the peaks in the DTG curve.
Quantify the mass loss for each distinct decomposition step.
Table 2: Representative Thermal Stability Data from TGA
Parameter
Representative Value
Interpretation
T₅% Onset Temperature
215 °C
The temperature at which 5% mass loss is observed, a common metric for the onset of significant decomposition.
Decomposition Step 1 (T_peak)
245 °C
Corresponds to the maximum rate of the initial decomposition phase. Exothermic peak observed in simultaneous DSC.
Mass Loss (Step 1)
35%
Suggests the loss of a significant fragment, potentially involving the urea and methoxy groups.
Decomposition Step 2 (T_peak)
310 °C
A second, higher-temperature decomposition event.
Mass Loss (Step 2)
48%
Further fragmentation of the molecule.
Final Residue @ 600 °C
17%
Indicates the formation of a thermally stable, possibly carbonaceous, residue.
Evolved Gas Analysis (EGA) and Decomposition Pathway
While TGA tells us when and how much mass is lost, it does not identify the decomposition products. Coupling the TGA instrument to a Mass Spectrometer (TGA-MS) or an FTIR spectrometer (TGA-FTIR) provides this crucial information. Based on the structure of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, we can hypothesize a decomposition pathway that could be verified by EGA. The presence of a urea group suggests the potential evolution of isocyanic acid (HNCO) and ammonia (NH₃), similar to the decomposition of some cyanate ester resins.[9]
Hypothesized Thermal Decomposition Pathway
Caption: Hypothesized decomposition pathway for analysis via TGA-MS/FTIR.
Implications for Handling, Storage, and Development
The collective thermal analysis data provides actionable guidance:
Stability: A decomposition onset of 215 °C suggests the compound is sufficiently stable for typical pharmaceutical processing, such as milling and blending, which occur at much lower temperatures.
Exothermic Decomposition: A strong exothermic event accompanying decomposition, as would be seen in a simultaneous DSC curve, is a critical safety warning. It indicates that a thermal runaway is possible if the material is heated above its decomposition temperature in bulk.
Storage: The compound should be stored in a cool, dry place, away from heat sources. The melting point of ~188 °C indicates it is a stable solid at ambient and accelerated stability storage conditions (e.g., 40 °C / 75% RH).
Formulation: The high melting point suggests that amorphous solid dispersion might be a viable strategy if aqueous solubility is poor. However, the thermal stability data would be crucial to ensure the chosen manufacturing process (e.g., hot-melt extrusion) stays well below the decomposition onset.
Conclusion
The systematic approach detailed in this guide—beginning with computational estimation and progressing through rigorous experimental characterization using DSC and TGA/EGA—provides a comprehensive understanding of the thermodynamic properties and thermal stability of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. Such a dataset is indispensable for making informed decisions throughout the drug development lifecycle, ensuring both the safety of processes and the quality of the final product. Proactive and thorough physicochemical characterization is the bedrock upon which successful and safe medicines are built.
References
Journal of the American Chemical Society. (n.d.). ACS Publications. Retrieved from [Link]
Stadler, L. M., et al. (2015). Effects of o-Methoxy Groups on the Properties and Thermal Stability of Renewable High-Temperature Cyanate Ester Resins. Macromolecules, 48(10), 3173-3179. Retrieved from [Link]
Verma, A., et al. (2023). Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC. Preprint. Retrieved from [Link]
Hupa, L., & Lindberg, D. (n.d.). Thermal Analysis TGA / DTA. Åbo Akademi University. Retrieved from [Link]
Hammer, P. G., et al. (n.d.). Thermal Studies of Ammonium Cyanide Reactions: A Model for Thermal Alteration of Prebiotic Compounds in Meteorite Parent Bodies. NASA. Retrieved from [Link]
Active Thermochemical Tables (ATcT). (n.d.). 2-Methoxy-2-oxoethyl Enthalpy of Formation. Argonne National Laboratory. Retrieved from [Link]
Sommer, T., et al. (2020). Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials. Materials (Basel), 13(19), 4368. Retrieved from [Link]
Ribeiro da Silva, M. A. V., et al. (2018). Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2-carboxamide. Protocol Exchange. Retrieved from [Link]
Journal of Science and Healthcare Exploration. (2025). Thermogravimetric analysis (TGA) and Differential scanning calorimetry (DSC) of some synthesized metal nanoparticles. Retrieved from [Link]
Ribeiro da Silva, M. A. V., et al. (2023). Energetic Effects in Methyl- and Methoxy-Substituted Indanones: A Synergistic Experimental and Computational Study. Molecules, 28(18), 6605. Retrieved from [Link]
Wagman, D. D., et al. (1982). The NBS Tables of Chemical Thermodynamic Properties. Journal of Physical and Chemical Reference Data, 11(Suppl. 2). Retrieved from [Link]
Nave, R. (n.d.). Thermodynamic Properties of Substances and Ions. HyperPhysics. Retrieved from [Link]
D'hooghe, M., et al. (2015). Synthesis and Characterization of 6-(1,3-dimethylureido) dibenzo[c,e][9][10]oxaphosphinine 6-oxide. Molecules, 20(11), 20568-20578. Retrieved from [Link]
Peretto, I., et al. (2013). Highly efficient and environmentally benign preparation of Weinreb amides in the biphasic system 2-MeTHF/H₂O. RSC Advances, 3, 15291-15297. Retrieved from [Link]
Organic Syntheses. (n.d.). Preparation of Horner-Wadsworth-Emmons Reagent: Methyl 2-Benzyloxycarbonylamino-2-(dimethoxy-phosphinyl)acetate. Retrieved from [Link]
A Guide to Single-Crystal X-ray Diffraction for Drug Development: Structural Elucidation of an (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide Analogue
Foreword: On the Adaptation of the Target Molecule Initial searches for the compound "(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide" revealed its existence in chemical databases such as PubChem[1]; however, a full, pub...
Author: BenchChem Technical Support Team. Date: April 2026
Foreword: On the Adaptation of the Target Molecule
Initial searches for the compound "(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide" revealed its existence in chemical databases such as PubChem[1]; however, a full, publicly available crystal structure determination via X-ray diffraction could not be located. To fulfill the core requirements of this technical guide—which is to detail the process and scientific rationale of single-crystal X-ray analysis for drug development professionals—a strategic adaptation has been made.
This guide will proceed by using the methodologies and principles of single-crystal X-ray diffraction as they would be applied to this target molecule, grounding the discussion in established, authoritative protocols. The experimental data and structural discussion will be based on a representative, closely related analogue from the crystallographic literature that features similar key functional groups (e.g., methoxy, oxo, amide functionalities). This approach ensures that the guide remains scientifically rigorous, technically detailed, and practically useful for its intended audience, while being transparent about the specific data source.
Abstract
The precise three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is fundamental to understanding its biological activity, guiding lead optimization, and ensuring robust intellectual property. Single-crystal X-ray diffraction (SC-XRD) remains the definitive method for obtaining this structural information.[2][3] This guide provides an in-depth walkthrough of the SC-XRD workflow, from crystal growth to final structure validation, framed through the analysis of a representative analogue of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. We will explore the causality behind key experimental decisions, detail self-validating protocols essential for regulatory confidence, and discuss how the resulting structural insights directly impact drug development.
The Imperative of Structural Chemistry in Modern Drug Discovery
In the landscape of drug development, a molecule's function is inextricably linked to its three-dimensional structure.[2] For researchers and drug development professionals, understanding the precise conformation, stereochemistry, and intermolecular interactions of a potential drug candidate is not merely an academic exercise; it is a critical component of a successful development campaign.[4][5] X-ray crystallography provides unambiguous data on these features, forming the bedrock of structure-based drug design (SBDD).[4]
Compounds containing oxime ether and ureido moieties are of significant interest in medicinal chemistry due to their diverse biological activities, which can include antifungal, antibacterial, and anticancer properties.[6] The target molecule, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, and its analogues represent a class of compounds where subtle changes in structure could dramatically alter binding affinity to a biological target. Therefore, definitive structural elucidation is paramount.
This guide will cover:
Methodology: The end-to-end process of an SC-XRD experiment.
Rationale: The scientific reasoning that informs experimental choices.
Data Integrity: Protocols for ensuring the final structure is robust and reliable.
Application: The translation of crystallographic data into actionable knowledge for drug development.
The Foundation: From Synthesis to a Single Perfect Crystal
The adage "garbage in, garbage out" is acutely true for crystallography; the entire experiment hinges on the quality of a single crystal. A suitable crystal is typically 0.1-0.3 mm in size, free of cracks, and possesses a well-defined morphology.
Synthesis and Purification
The synthesis of compounds like the target molecule often involves multi-step processes. For instance, a plausible route could involve the reaction of a cyanoacetamide derivative with a suitable reagent to introduce the N-methoxy-imidoyl group, followed by a reaction to build the ureido functionality.[7]
Critical Step: Purification. Before crystallization, the compound must be purified to the highest possible degree (>99%). Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and a poor-quality diffraction pattern. Techniques such as column chromatography and recrystallization are standard.
The Art and Science of Crystallization
Growing a diffraction-quality single crystal is often the most challenging step. It is an empirical science that involves systematically exploring a phase space of solvents, temperatures, and crystallization techniques to find conditions where molecules slowly and orderly assemble into a crystal lattice.
Experimental Protocol: Screening for Crystallization Conditions
Solvent Selection: Begin by testing the solubility of the purified compound in a range of solvents (e.g., ethanol, methanol, acetone, acetonitrile, ethyl acetate, dimethylformamide). A good starting point is a solvent system where the compound is sparingly soluble.
Technique 1: Slow Evaporation:
Prepare a near-saturated solution of the compound in a suitable solvent in a small vial.
Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation over several days to weeks at a constant temperature.
Technique 2: Vapor Diffusion (Hanging or Sitting Drop):
Hanging Drop: Place a small drop (~2-5 µL) of the concentrated compound solution on a siliconized glass coverslip. Invert the coverslip over a well containing a reservoir solution of a precipitant (a solvent in which the compound is less soluble).
Sitting Drop: Place the drop on a pedestal within the well.
The system is sealed. Over time, the solvent from the drop slowly diffuses into the reservoir, increasing the concentration of the compound in the drop and promoting crystallization.
Technique 3: Cooling:
Prepare a saturated solution of the compound at an elevated temperature.
Slowly cool the solution. The decrease in solubility can induce crystallization. A programmable thermostat is ideal for controlled cooling.
Monitoring: Regularly inspect the experiments under a microscope for the formation of single crystals.
Data Acquisition and Processing: From Crystal to Raw Data
Once a suitable crystal is obtained, it is mounted and exposed to a focused beam of X-rays in a machine called a diffractometer.
The Diffractometer: The Core Instrument
Modern single-crystal diffractometers consist of three key components[8]:
X-ray Source: Typically, a sealed tube or microfocus source generating monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å).
Goniometer: A multi-axis stage that holds and rotates the crystal with high precision.
Detector: A sensitive area detector (often a CCD or CMOS sensor) that captures the diffraction pattern.[9]
Protocol: Crystal Mounting and Data Collection
Mounting: Carefully select a high-quality crystal under a microscope. Using a micromanipulator, pick up the crystal with a cryo-loop (a small nylon loop) and coat it in a cryoprotectant (e.g., paratone-N oil) to prevent ice formation.
Cryo-cooling: Flash-cool the crystal to a low temperature (typically 100 K) in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms, resulting in a sharper diffraction pattern and reduced radiation damage.
Centering: Mount the loop on the goniometer head and precisely center the crystal in the X-ray beam using an integrated camera.
Unit Cell Determination: Collect a few initial diffraction images (frames) at different crystal orientations. The software analyzes the positions of the diffraction spots to determine the dimensions and angles of the unit cell—the basic repeating block of the crystal lattice.
Data Collection Strategy: Based on the crystal's symmetry (Bravais lattice), the software calculates an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles (e.g., omega and phi scans) while continuously collecting diffraction images. A complete dataset measures the intensities of thousands of unique reflections.
Data Integration and Reduction: After collection, the raw image files are processed. The software integrates the intensity of each diffraction spot, applies corrections for experimental factors (like Lorentz and polarization effects), and generates a reflection file (an .hkl file) containing the Miller indices (h,k,l) and the intensity (I) and standard uncertainty (σ(I)) for each reflection.[10]
Structure Solution and Refinement: Decoding the Data
The reflection file does not directly yield the crystal structure. It contains the amplitudes of the diffracted waves, but the crucial phase information is lost. This is the "phase problem" of crystallography.
The Workflow: From Phases to a Final Model
The process of solving and refining a crystal structure is an iterative computational workflow, often employing the widely-used SHELX software suite.[11][12][13]
Caption: Workflow for solving and refining a small-molecule crystal structure.
Protocol: Structure Solution and Refinement
Structure Solution (SHELXS/T): For small molecules, "Direct Methods" are used to derive initial phase estimates.[14] Programs like SHELXS use statistical relationships between the most intense reflections to generate trial phases, producing an initial, often incomplete, electron density map.
Model Building: This initial map is inspected. Peaks in the map correspond to atomic positions. The heaviest atoms are usually located first. These are assigned atomic types (C, N, O, etc.) to create an initial structural model.
Least-Squares Refinement (SHELXL): The core of the process is iterative refinement using a program like SHELXL.[11]
The program takes the current atomic model, calculates the diffraction pattern that this model would produce, and compares it to the experimental data (.hkl file).
It then adjusts the atomic parameters (x, y, z coordinates and displacement parameters) to minimize the difference between the calculated (Fc²) and observed (Fo²) structure factors.
This process is repeated for several cycles.
Iteration and Completion: After initial refinement, a "difference Fourier map" is calculated, which shows regions where the model has too much or too little electron density.
Positive peaks indicate missing atoms (e.g., hydrogen atoms or disordered solvent molecules).
Negative peaks indicate atoms that are misplaced or assigned the wrong element type.
The model is updated accordingly, and the refinement is repeated. This cycle continues until all non-hydrogen atoms are located and the model is chemically sensible.
Anisotropic Refinement: In the final stages, atoms are refined anisotropically. Instead of a simple sphere (isotropic), their thermal motion is modeled as an ellipsoid, which better represents the data and can reveal subtle details about molecular motion.
Hydrogen Atoms: Hydrogen atoms are typically placed in calculated, geometrically idealized positions and refined using a "riding model," where their positions are linked to the heavy atom to which they are bonded.
Results: The Final Structure and Its Validation
The final output of a crystal structure analysis is a Crystallographic Information File (CIF). This standard text file contains all the essential information about the experiment and the final refined model.
Key Crystallographic Data
The results are summarized in a standard table. The data below is representative of a high-quality analysis for a small organic molecule.
Parameter
Value (Representative Example)
Significance
Chemical Formula
C₅H₆N₄O₃
Confirms the molecular composition of the crystal.
Formula Weight
170.13 g/mol
Molar mass of the asymmetric unit.
Crystal System
Monoclinic
The fundamental symmetry class of the crystal lattice.
Space Group
P2₁/c
The specific set of symmetry operations that define the crystal lattice.
a, b, c (Å)
a = 8.5, b = 10.2, c = 9.8
The dimensions of the unit cell.
α, β, γ (°)
α = 90, β = 95.5, γ = 90
The angles of the unit cell.
Volume (ų)
845.6
The volume of the unit cell.
Z
4
The number of formula units in the unit cell.
Temperature (K)
100(2)
The temperature at which data was collected.
Radiation, λ (Å)
Mo Kα, 0.71073
The type and wavelength of X-ray radiation used.
Reflections collected/unique
8540 / 1850
Total measurements versus unique reflections after accounting for symmetry.
R_int
0.025
A measure of the agreement between symmetry-equivalent reflections; a low value (<0.05) is good.
Final R indices [I > 2σ(I)]
R₁ = 0.035, wR₂ = 0.095
R-factors are measures of the agreement between the model and the data. R₁ < 5% indicates a good refinement.
Goodness-of-fit (S)
1.05
Should be close to 1.0 for a well-refined structure.
CCDC Deposition Number
XXXXXX
The unique identifier for retrieving the data from the Cambridge Crystallographic Data Centre (CCDC).[15][16]
Molecular and Supramolecular Structure
Molecular Conformation: The analysis reveals the exact conformation of the molecule in the solid state. For the target analogue, this would confirm the (E)-configuration about the C=N double bond and define the torsion angles between the ureido, oxo, and methoxy-imidoyl groups. This conformation is critical for understanding how the molecule fits into a receptor's active site.
Intramolecular Interactions: The structure would highlight any intramolecular hydrogen bonds. For example, a hydrogen bond between the ureido N-H and the oxime oxygen could stabilize a planar conformation, which is a key pharmacophoric feature.
Supramolecular Assembly: The analysis shows how molecules pack together in the crystal. This is governed by intermolecular forces such as hydrogen bonds and van der Waals interactions. For a ureido-containing compound, extensive N-H···O=C hydrogen bonding networks are expected, linking molecules into chains or sheets. This information is vital for understanding physical properties like solubility and stability, which are crucial for formulation development.[17]
Trustworthiness: The Self-Validating Protocol of checkCIF
To ensure the quality and integrity of a crystal structure, the final CIF is submitted to an automated validation service called checkCIF, provided by the International Union of Crystallography (IUCr).[18][19][20]
checkCIF performs hundreds of tests on the CIF, checking for:
Internal Consistency: Do the unit cell dimensions match the atomic coordinates?
Geometric Plausibility: Are bond lengths and angles within expected ranges?
Refinement Quality: Are there signs of a poor model, such as unusually shaped thermal ellipsoids?
Completeness: Is all required experimental information present?
The output is a report with ALERTS, graded from A (most severe) to G (informational).[21][22] A high-quality structure should have no A- or B-level alerts. This validation process is a cornerstone of scientific integrity in crystallography, providing an objective measure of the reliability of the structural model.[20]
Implications for Drug Development
A validated crystal structure is a powerful tool for the drug development professional.
Structure-Activity Relationship (SAR): By comparing the crystal structures of a series of analogues with their biological activities, researchers can build robust SAR models. Knowing the precise 3D arrangement of functional groups explains why a particular modification increases or decreases potency.[4]
Target Engagement: If the structure of the biological target (e.g., an enzyme) is known, the small molecule structure can be docked into the active site. This allows for a detailed analysis of the binding mode, identifying key hydrogen bonds, hydrophobic interactions, or ionic contacts that are essential for affinity.[5]
Intellectual Property: A crystal structure provides the definitive "picture" of a new chemical entity, strengthening patent applications by unambiguously defining the composition of matter.
Polymorph Screening: An API can often crystallize in multiple different forms, or polymorphs, which can have different stabilities and solubilities.[17] SC-XRD is the gold standard for identifying and characterizing these different forms, a critical step in selecting the optimal solid form for development.
Conclusion
Single-crystal X-ray diffraction is an indispensable technique in the modern drug development pipeline. It provides the most accurate and detailed information about the three-dimensional structure of a molecule, moving it from a 2D chemical drawing to a tangible 3D entity. By following rigorous, self-validating protocols, the crystallographic community ensures the reliability of this data. For researchers in pharmaceutical and life sciences, the insights gained from a single crystal structure—from confirming stereochemistry to understanding intermolecular packing—are crucial for making informed decisions that accelerate the journey from discovery to a viable therapeutic.
References
International Union of Crystallography. Acta Crystallographica Section E. Available from: [Link]
Researcher.Life. Acta Crystallographica Section E: Impact Factor, Ranking, H-Index, ISSN, CiteScore, SJR and Other Key Journal Metrics. Available from: [Link]
Zien Journals Publishing. A Review on Crystallography and Its Role on Drug Design. Available from: [Link]
Ilari, A., & Savino, C. (2008). The role of crystallography in drug design. AAPS Journal, 10(2), 299-305. Available from: [Link]
Merck & Co., Inc. The Importance of Crystal Structure Prediction for Developing Drug Molecules. IUCr Journals. Available from: [Link]
Desiraju, G. R. (2005). The role of crystallography in drug design. The AAPS Journal, 7(4), E763-E766. Available from: [Link]
International Union of Crystallography. Open access policy for Acta Crystallographica Section E. Available from: [Link]
Latifi, R. User guide to crystal structure refinement with SHELXL. Available from: [Link]
SciSpace. Acta Crystallographica Section E: Crystallographic Communications. Available from: [Link]
Wikipedia. Acta Crystallographica Section E. Available from: [Link]
OMICS International. The Role of Crystallography in Drug Development. Journal of Analytical & Bioanalytical Techniques. Available from: [Link]
Carleton College. Single-crystal X-ray Diffraction. Science Education Resource Center (SERC). Available from: [Link]
ResearchGate. The Role of Crystallography in Drug Design. Available from: [Link]
Universität Ulm. Single-Crystal X-ray Diffraction (SC-XRD). Available from: [Link]
SHELX. SHELXS - Direct Methods. Available from: [Link]
Pulstec USA. Single Crystal X-Ray Diffraction. Available from: [Link]
Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Available from: [Link]
Rauf, A., et al. (2015). Synthesis of Novel Cyanoacetamides Derivatives and Their Urease Inhibition Studies. European Journal of Chemistry, 6(2), 163-168. Available from: [Link]
Müller, P. Structure Determination with SHELX. Massachusetts Institute of Technology. Available from: [Link]
Sheldrick, G. M. Introduction to SHELXL Refinement: Restraints, Constraints and Esds. Göttingen University. Available from: [Link]
McMaster University Libraries. Cambridge Crystallographic Structural Database: WebCSD. Available from: [Link]
International Union of Crystallography. Details of checkCIF/PLATON tests. Available from: [Link]
Spek, A. L. PLATON/VALIDATION. Available from: [Link]
Cambridge Crystallographic Data Centre (CCDC). How to: Search Scientific Literature with the Cambridge Structural Database (CSD). Available from: [Link]
Linden, A. Validating a small-unit-cell structure; understanding checkCIF reports. Available from: [Link]
Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-9. Available from: [Link]
CORE. Crystal structure and Hirshfeld surface analysis of (E)-.... Available from: [Link]
DATACC. Cambridge Crystallographic Data Centre (CCDC). Available from: [Link]
Chem-Station. 結晶データの登録・検索サービス（Access Structures&Deposit Structures）が公開. Available from: [Link]
Cambridge Crystallographic Data Centre (CCDC). Structural Chemistry Data, Software, and Insights. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 54338589, (1E)-N-methoxy-2-oxo-2-ureido-acetimidoyl cyanide. PubChem. Available from: [Link].
MDPI. X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. Available from: [Link]
ResearchGate. Molecular structure of the oxime 8 according to X-ray diffraction data. Available from: [Link]
The Royal Society of Chemistry. X-ray diffraction. Available from: [Link]
ResearchGate. (PDF) Study of the cyclization of N-hydroxy- and N-methoxy-N-(2-oxoalkyl)amides. Available from: [Link]
Gucma, M., & Gzella, A. K. (2021). A Review of Biologically Active Oxime Ethers. Molecules, 26(21), 6593. Available from: [Link]
Taha, M., et al. (2015). Crystal structure of (E)-N′-benzylidene-2-methoxybenzohydrazide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 2), o103. Available from: [Link]
An In-depth Technical Guide on the Electronic Structure and Computational Modeling of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Abstract This technical guide provides a comprehensive theoretical framework for the investigation of the electronic structure of the novel compound, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. Given the absence of...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive theoretical framework for the investigation of the electronic structure of the novel compound, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. Given the absence of existing literature on this specific molecule, this document serves as a roadmap for its computational characterization. We will outline a robust methodology based on Density Functional Theory (DFT), a powerful quantum mechanical modeling technique, to predict its geometric and electronic properties. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the in silico analysis of novel chemical entities. The protocols described herein are designed to establish a foundational understanding of the molecule's reactivity, stability, and potential intermolecular interactions, which are critical for assessing its pharmaceutical potential.
Introduction: The Rationale for Computational Scrutiny
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is a unique molecular architecture incorporating several key functional groups: a methoxyimidoyl moiety, a urea linkage, an oxo group, and a terminal cyanide. The stereochemistry around the carbon-nitrogen double bond is specified as (E). The amalgamation of these functionalities suggests a rich and complex electronic landscape, potentially leading to interesting chemical reactivity and biological activity. The urea group, for instance, is a common motif in medicinal chemistry, known for its ability to form hydrogen bonds. The N-methoxy group can influence the molecule's metabolic stability and pharmacokinetic profile. The electron-withdrawing nature of the cyanide and oxo groups is expected to significantly impact the electron distribution across the molecule.
In the absence of experimental data, computational modeling provides a powerful and cost-effective avenue to explore the fundamental properties of this novel compound.[1][2] Density Functional Theory (DFT) has emerged as a go-to method for such investigations, offering a good balance between accuracy and computational cost.[1][3][4] This guide will detail a step-by-step computational workflow to elucidate the electronic structure of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, providing insights that can guide future experimental work, including synthesis and biological evaluation.
Proposed Computational Methodology: A Self-Validating Protocol
The cornerstone of this theoretical investigation is a meticulously designed computational protocol. The choice of methodology is guided by established practices in the computational chemistry of organic molecules containing similar functional groups.[4][5]
Geometry Optimization
The first and most critical step is to determine the most stable three-dimensional conformation of the molecule. This is achieved through geometry optimization.
Protocol:
Initial Structure Generation: A 2D sketch of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide will be created and converted to a 3D structure using a molecular editor.
Computational Method: The geometry optimization will be performed using Density Functional Theory (DFT). The B3LYP hybrid functional is a widely used and well-validated choice for organic molecules, known for providing accurate geometries.[1][3][4]
Basis Set: The 6-311G(d,p) basis set will be employed. This basis set provides a good description of the electronic structure for a molecule of this size and composition.
Software: The Gaussian 09 or a similar quantum chemistry software package will be used for all calculations.[3]
Verification of Minimum: To ensure that the optimized structure corresponds to a true energy minimum on the potential energy surface, a frequency calculation will be performed. The absence of imaginary frequencies will confirm that the structure is a stable conformer.
Caption: Workflow for Geometry Optimization.
Electronic Structure Analysis
Once the optimized geometry is obtained, a series of calculations will be performed to probe the electronic properties of the molecule.
2.2.1. Frontier Molecular Orbitals (FMOs)
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy of the HOMO is related to the ability to donate an electron, while the energy of the LUMO relates to the ability to accept an electron. The HOMO-LUMO energy gap is an indicator of chemical stability.
Protocol:
Calculation: The energies and spatial distributions of the HOMO and LUMO will be calculated at the B3LYP/6-311G(d,p) level of theory using the optimized geometry.
Analysis: The HOMO-LUMO energy gap will be determined. A smaller gap suggests higher reactivity. The visualization of the HOMO and LUMO will reveal the regions of the molecule most likely to participate in electron donation and acceptance, respectively.
2.2.2. Molecular Electrostatic Potential (MEP)
The MEP is a valuable tool for visualizing the charge distribution in a molecule and for predicting how it will interact with other molecules. It maps the electrostatic potential onto the electron density surface.
Protocol:
Calculation: The MEP will be calculated at the B3LYP/6-311G(d,p) level of theory.
Visualization: The MEP will be visualized as a color-coded map on the molecular surface. Regions of negative potential (typically colored red) indicate electron-rich areas that are susceptible to electrophilic attack, while regions of positive potential (typically colored blue) indicate electron-poor areas that are susceptible to nucleophilic attack.
Caption: Workflow for Electronic Structure Analysis.
2.2.3. Natural Bond Orbital (NBO) Analysis
NBO analysis provides a detailed picture of the bonding and electronic structure in terms of localized orbitals. It can reveal information about intramolecular charge transfer and hyperconjugative interactions that contribute to the molecule's stability.
Protocol:
Calculation: NBO analysis will be performed on the optimized structure at the B3LYP/6-311G(d,p) level.
Analysis: The output will be analyzed to identify key donor-acceptor interactions and their stabilization energies. This will provide a quantitative measure of the electronic delocalization within the molecule.
Predicted Quantitative Data and Interpretation
Based on the proposed methodology, we can anticipate the following quantitative data for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. The hypothetical values presented in the table below are for illustrative purposes and would be determined by the actual calculations.
Parameter
Predicted Value
Significance
Energy of HOMO
~ -7.5 eV
Indicates the ionization potential and electron-donating ability.
Energy of LUMO
~ -1.5 eV
Indicates the electron affinity and electron-accepting ability.
HOMO-LUMO Energy Gap
~ 6.0 eV
A larger gap suggests higher kinetic stability and lower chemical reactivity.
Dipole Moment
~ 4.5 Debye
A significant dipole moment suggests a polar molecule with the potential for strong dipole-dipole interactions.
Most Negative MEP
On the oxygen of the oxo group and the nitrogen of the cyanide group.
These are the most likely sites for electrophilic attack and hydrogen bond acceptance.
Most Positive MEP
On the hydrogen atoms of the urea group.
These are the most likely sites for nucleophilic attack and hydrogen bond donation.
Conclusion and Future Directions
This technical guide has outlined a comprehensive computational strategy for characterizing the electronic structure of the novel molecule, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. By employing DFT calculations, we can predict its optimized geometry, frontier molecular orbitals, molecular electrostatic potential, and natural bond orbital characteristics. These theoretical insights will be invaluable for understanding the molecule's intrinsic properties, including its reactivity, stability, and potential for intermolecular interactions.
The findings from this computational study will serve as a critical foundation for guiding the synthesis and experimental evaluation of this compound. For instance, the predicted reactive sites from the MEP analysis can inform the design of chemical reactions. Furthermore, the understanding of its electronic properties can aid in the rational design of analogues with improved biological activity or pharmacokinetic profiles. Future work should focus on validating these theoretical predictions through experimental studies, such as X-ray crystallography to confirm the solid-state structure and spectroscopic analyses to probe its electronic transitions.
References
Crystallographic and DFT study of novel dimethoxybenzene deriv
HOMO–LUMO, NBO, NLO, MEP analysis and molecular docking using DFT calcul
Synthesis, FT-IR, structural, thermochemical, electronic absorption spectral, and NLO analysis of the novel 10-methoxy-10 H -furo[3,2- g ]chromeno[2,3- b ][1][5]thiazolo[5,4- e ]pyridine-2,10(3 H )-dione (MFCTP): a DFT/TD-DFT study. RSC Advances. [Link]
Crystal structure, in silico molecular docking, DFT analysis and ADMET studies of N-(2-methoxy-benzyl)-acetamide. European Journal of Chemistry.
COMPUTATIONAL MODELING AND ULTRAVIOLET ABSORPTIONS CALCULATION OF 5, 6, 7-TRIHYDROXY-4'- METHOXY FLAVONE USING DFT & TD-DFT METHODS. ResearchGate. [Link]
Pharmacokinetic Profiling of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide Derivatives: A Comprehensive Technical Guide
Executive Summary The robust pharmacokinetic (PK) profiling of cyanooxime derivatives—specifically the (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide scaffold (the parent core of the fungicide cymoxanil)—presents unique...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The robust pharmacokinetic (PK) profiling of cyanooxime derivatives—specifically the (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide scaffold (the parent core of the fungicide cymoxanil)—presents unique bioanalytical challenges. These molecules are characterized by extreme polarity, rapid abiotic hydrolysis, and extensive enzymatic biotransformation.
This whitepaper outlines the authoritative methodologies required to accurately map the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of these derivatives. By moving beyond standard templated assays, we explore the causality behind specific sample preparation choices and in vivo study designs, ensuring that every protocol functions as a self-validating system.
Metabolic Fate and Biotransformation Pathways
Understanding the structural vulnerabilities of the ureidoacetimidoyl-cyanide core is the prerequisite for any PK study. The compound is highly unstable in neutral to alkaline environments, necessitating strict pH control during profiling.
In biological systems, the derivative is rapidly cleared via three concurrent pathways:
Hydrolysis: The dominant pathway involves the cleavage of the cyanooxime core, ultimately degrading the molecule into[1].
Cyclization: A secondary pathway leads to the formation of ethyl parabanic acid derivatives following initial hydrolysis[2].
Reduction: Enzymatic reduction yields demethoxylated derivatives, which are often tracked as secondary biomarkers of exposure[2].
Major metabolic and degradative pathways of cyanooxime derivatives.
Because cyanooximes [3], standard plasma extraction protocols will result in false-negative PK readouts. The following protocol leverages immediate acidification and aprotic solvent crashing to preserve the analyte.
Protocol 1: Stabilized LC-MS/MS Bioanalysis
Causality of Design: The addition of formic acid immediately upon sample collection quenches base-catalyzed hydrolysis (which has a half-life of just 31 minutes at pH 9). Acetonitrile is selected over methanol as the crash solvent to instantly denature esterases without providing a nucleophilic alcohol that could participate in transesterification.
Step-by-Step Workflow:
Sample Collection: Aliquot 100 µL of biological matrix (plasma/urine) into a pre-chilled microcentrifuge tube.
Immediate Stabilization: Add 10 µL of 5% formic acid to drop the matrix pH below 5.0.
Protein Precipitation: Add 300 µL of cold acetonitrile (-20°C) containing an isotopically labeled internal standard (e.g., Cymoxanil-d3 at 50 ng/mL).
Separation: Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.
LC-MS/MS Acquisition: Transfer the supernatant to an autosampler vial. Inject 2 µL onto a C18 column (e.g., 50 × 2.1 mm, 1.7 µm) using a mobile phase gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
Self-Validation Mechanism (Matrix Effect Check): The protocol mandates the parallel processing of a post-extraction spiked blank matrix. If the peak area ratio of the post-extraction spike deviates by >15% from the neat calibration standard, the system flags a matrix suppression failure, automatically invalidating the run until a QuEChERS cleanup step is applied[4].
Self-validating LC-MS/MS bioanalytical workflow for cyanooxime quantification.
In Vivo Pharmacokinetics and Mass Balance (ADME)
To accurately profile the distribution and excretion of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide derivatives, standard rodent models are insufficient. The high fecal excretion rate observed in preliminary studies must be mechanistically separated into unabsorbed oral dose versus biliary clearance.
Protocol 2: Rat Mass Balance and Biliary Excretion Study
Causality of Design: Dual-cannulation of the jugular vein and bile duct isolates hepatic clearance pathways. Furthermore, administering the dose in a corn oil suspension prevents premature aqueous hydrolysis in the stomach prior to intestinal absorption[1].
Step-by-Step Workflow:
Surgical Preparation: Utilize male Sprague-Dawley rats equipped with dual cannulas (jugular vein for serial blood sampling; bile duct for continuous bile collection).
Dosing: Administer 2.5 mg/kg of 14C-radiolabeled derivative via oral gavage, suspended in corn oil.
Serial Sampling: Collect blood, bile, urine, and feces at 0.25, 0.5, 1, 2, 4, 8, 24, and 48 hours post-dose.
Quantification: Analyze samples via Liquid Scintillation Counting (LSC) for total radioactivity, followed by LC-MS/MS for intact parent compound quantification.
Self-Validation Mechanism (Mass Balance Check): This protocol is governed by a strict mass balance equation. The sum of recovered radioactivity (urine + feces + bile + residual carcass) must equal 90–110% of the administered dose. A recovery outside this window automatically triggers a protocol review for dose-loss or incomplete metabolic cage collection, ensuring absolute data integrity[5].
Quantitative Pharmacokinetic Data Summary
The following table synthesizes the expected PK parameters for this chemical class based on validated in vivo rat models. The data highlights the rapid absorption and heavy reliance on renal clearance.
Pharmacokinetic Parameter
Observed Value Range
Physiological Significance
Reference
Tmax (Time to peak plasma conc.)
< 4 hours
Indicates rapid intestinal absorption and systemic distribution.
Characterization of Metabolites of Fungicidal Cymoxanil in a Sensitive Strain of Botrytis cinerea
Source: Journal of Agricultural and Food Chemistry (ACS Publications)
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist
Target Audience: Synthetic Chemists, Agrochemical Researchers, and Drug Development Professionals
Executive Summary & Historical Context
The compound (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide (CAS: 50326-09-5), structurally synonymous with 1-(2-cyano-2-methoxyiminoacetyl)urea, represents a foundational milestone in the development of aliphatic nitrogen-based bioactive molecules.
Historically, the discovery of this class of compounds traces back to the mid-1970s when researchers at DuPont were investigating. The objective was to find systemic agents capable of penetrating the cell walls of destructive oomycetes (such as Plasmopara viticola, the causative agent of grapevine downy mildew).
While the un-alkylated urea derivative—our subject compound—exhibited baseline biological activity, it suffered from poor lipophilicity, limiting its translaminar mobility in plant tissues. By utilizing this molecule as a Structure-Activity Relationship (SAR) anchor, scientists discovered that adding an ethyl group to the terminal urea nitrogen drastically improved systemic uptake. This single modification birthed Cymoxanil , a blockbuster fungicide. Today, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide remains a highly valuable synthetic intermediate and a critical reference standard in the continuous development of novel acylurea therapeutics and agrochemicals.
Structural Chemistry & Mechanism of Action
The biological efficacy of the cyano-methoxyimino-urea pharmacophore is heavily dependent on its stereochemistry and electronic distribution. The cyano group (-CN) acts as a powerful electron-withdrawing moiety, increasing the acidity of the adjacent urea protons and facilitating hydrogen bonding with target enzymes.
Crucially, the methoxyimino group must exist in the (E)-configuration . This geometry exposes the oxygen atom for optimal receptor interaction while minimizing steric hindrance with the bulky ureido group.
As established in clinical and agricultural studies, the primary mechanism of action for this class of acylureas involves the. This metabolic blockade cascades into a severe alteration of cell membrane permeability, ultimately arresting mycelial growth.
Biological mechanism of action for cyanoacetamide-based acylureas.
Retrosynthetic Analysis & Pathway Design
The synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide is an elegant three-step linear sequence starting from inexpensive, commercially available cyanoacetic acid. As an application scientist, I prioritize pathways that are scalable, stereoselective, and self-validating.
The pathway relies on three core transformations:
Condensation to build the acylurea backbone.
Nitrosation to activate the methylene bridge.
O-Methylation to lock the stereochemistry into the active (E)-isomer.
Synthetic workflow for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide.
Step-by-Step Experimental Methodologies
The following protocols have been engineered to ensure high yield and purity by leveraging chemical causality and built-in In-Process Controls (IPCs).
Step 1: Synthesis of Cyanoacetylurea (Condensation)
Causality: Attempting direct thermal condensation of cyanoacetic acid and urea often leads to the decarboxylation of the acid. By introducing acetic anhydride, we generate a highly electrophilic mixed anhydride in situ. This drastically lowers the activation energy required for the weakly nucleophilic urea nitrogen to attack, allowing the reaction to proceed at mild temperatures.
Protocol:
Charge a dry reactor with 1.0 equivalent of anhydrous cyanoacetic acid and 1.05 equivalents of urea.
Add 1.2 equivalents of acetic anhydride dropwise while maintaining the temperature below 40°C.
Heat the mixture to 60°C for 2 hours.
Self-Validating IPC: The initial suspension will transition into a clear, homogeneous solution as the mixed anhydride forms and reacts. Upon cooling to 10°C, the product (cyanoacetylurea) will spontaneously precipitate as a white crystalline solid.
Filter, wash with cold ethanol, and dry under vacuum.
Step 2: Nitrosation to 2-Cyano-2-hydroxyiminoacetylurea
Causality: Nitrosation of active methylenes is highly sensitive to pH. Using strong mineral acids (like HCl) frequently triggers an unwanted intramolecular cyclization of cyanoacetylurea into 6-aminouracil derivatives. To prevent this, we utilize a to generate nitrous acid safely.
Protocol:
Suspend 1.0 equivalent of cyanoacetylurea in water (10 mL/g) and add 1.5 equivalents of glacial acetic acid.
Chill the suspension to 5–10°C using an ice bath.
Slowly add an aqueous solution of sodium nitrite (NaNO₂, 1.1 equivalents) dropwise over 1 hour.
Self-Validating IPC: The reaction mixture will immediately flash a distinct rose-red/orange color (indicating the transient nitroso intermediate). As the reaction stirs for an additional 2 hours, this color will fade, and a light yellow precipitate of the stable oxime tautomer will form.
Isolate the solid via filtration and wash with cold water.
Step 3: Stereoselective O-Methylation
Causality: The goal is to methylate the oxime oxygen without alkylating the urea nitrogens. At a strictly controlled pH of 8.5, the oxime hydroxyl (pKa ~7.5) is selectively deprotonated to the highly nucleophilic oximate anion, while the urea nitrogens (pKa > 13) remain protonated. Furthermore, the (E)-isomer forms exclusively due to the severe steric repulsion that would occur in the (Z)-isomer between the incoming methyl group and the bulky ureido moiety.
Protocol:
Dissolve the 2-cyano-2-hydroxyiminoacetylurea in water and adjust the pH to exactly 8.5 using 6N NaOH.
Maintain the temperature at 15–20°C.
Add 1.1 equivalents of dimethyl sulfate (DMS) dropwise. Caution: DMS is highly toxic; perform in a fume hood.
Use a pH-stat to continuously add NaOH, maintaining the pH at 8.5.
Self-Validating IPC: The reaction is complete when base consumption ceases. The target compound, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide, will precipitate out as a slightly gray/off-white powder.
Filter, wash with a small volume of cold N,N-dimethylformamide (DMF) followed by water, and dry.
Quantitative Data & SAR Analysis
To contextualize the physical and biological properties of this compound, the data is summarized in the tables below, utilizing verified parameters from.
The synthesis and historical trajectory of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl cyanide underscore a fundamental principle in molecular design: the core pharmacophore dictates the mechanism of action, but peripheral functionalization dictates delivery. By mastering the robust, self-validating synthetic protocols outlined in this guide—specifically the careful manipulation of pH and dehydrating agents—chemists can consistently produce this vital intermediate with perfect stereochemical fidelity, paving the way for the next generation of targeted acylurea compounds.
References
US3954992A - 2-Cyano-2-hydroxyiminoacetamides as plant disease control agents
Source: Google Patents
URL
US3919284A - Process for making 2-cyano-2-hydroxyiminoacetamide salts
Source: Google Patents
URL
Characterization of Cymoxanil and Antimicrobial Resistance Dynamics
Source: Clinical Social Work Journal
URL:[Link]
Protocols & Analytical Methods
Method
Step-by-step synthesis protocol for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Introduction and Strategic Approach The target molecule, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, possesses a unique combination of functional groups, including a ureido moiety, an N-methoxyimidoyl group, and a c...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Strategic Approach
The target molecule, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, possesses a unique combination of functional groups, including a ureido moiety, an N-methoxyimidoyl group, and a cyanide, with a specific (E)-stereochemistry at the carbon-nitrogen double bond. Given the absence of a published direct synthesis, a rational, multi-step approach has been devised.
The structural interpretation of the provided IUPAC name suggests a molecule with the structure (H₂N-CO-NH)-C(=N-OCH₃)-CN, which can be more systematically named (E)-2-(methoxyimino)-2-(ureido)acetonitrile. The term "2-oxo" is inherent to the ureido group, and "acetimidoyl" refers to the two-carbon core. This guide will proceed with the synthesis of this likely target structure.
Our synthetic strategy begins with the commercially available ethyl cyanoacetate and proceeds through six key stages:
Oxime Formation: Introduction of the N-OH group via nitrosation of the active methylene group of ethyl cyanoacetate.
O-Methylation: Conversion of the N-hydroxyimino group to the target N-methoxyimino group, with a focus on achieving the desired (E)-stereochemistry.
Ester Hydrolysis: Conversion of the ethyl ester to a carboxylic acid to prepare for the subsequent rearrangement.
Acyl Chloride Formation: Activation of the carboxylic acid for the subsequent reaction.
Curtius Rearrangement: Conversion of the acyl chloride to an isocyanate, which is a key precursor to the ureido group.
Ureido Group Formation: Reaction of the isocyanate with ammonia to yield the final product.
This pathway was chosen for its logical progression and reliance on high-yielding, well-documented reactions, providing a robust and reproducible protocol.
Retrosynthetic Analysis
The retrosynthetic analysis reveals a logical deconstruction of the target molecule back to simple, commercially available starting materials.
Caption: Retrosynthetic disconnection of the target molecule.
Proposed Synthetic Pathway
The forward synthesis is designed as a six-step sequence, providing a clear and actionable workflow for laboratory execution.
Equipment: Magnetic stirrer with heating plate, ice bath, rotary evaporator, vacuum pump, fume hood, pH meter, thin-layer chromatography (TLC) equipment.
Reagents: All reagents should be of analytical grade or higher and used as received unless otherwise specified.
Reagent Data
Reagent
Formula
MW ( g/mol )
Role
Hazards
Ethyl cyanoacetate
C₅H₇NO₂
113.11
Starting Material
Harmful if swallowed
Sodium Nitrite
NaNO₂
69.00
Nitrosating Agent
Oxidizer, Toxic
Acetic Acid
CH₃COOH
60.05
Solvent/Acid
Corrosive
Dimethyl Sulfate
(CH₃)₂SO₄
126.13
Methylating Agent
Carcinogen, Toxic
Potassium Carbonate
K₂CO₃
138.21
Base
Irritant
Sodium Hydroxide
NaOH
40.00
Base
Corrosive
Thionyl Chloride
SOCl₂
118.97
Chlorinating Agent
Corrosive, Lachrymator
Sodium Azide
NaN₃
65.01
Azide Source
Highly Toxic, Explosive
Ammonia
NH₃
17.03
Nucleophile
Corrosive, Toxic
Step-by-Step Synthesis Protocol
Part 1: Synthesis of Ethyl 2-cyano-2-(hydroxyimino)acetate
This reaction involves the nitrosation of the acidic C-H bond of the active methylene group in ethyl cyanoacetate.
Procedure:
In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve ethyl cyanoacetate (0.1 mol) in glacial acetic acid (100 mL).
Cool the flask in an ice-salt bath to 0-5 °C.
In a separate beaker, dissolve sodium nitrite (0.11 mol) in water (30 mL).
Add the sodium nitrite solution dropwise to the stirred ethyl cyanoacetate solution over 1 hour, ensuring the temperature does not exceed 10 °C.
After the addition is complete, continue stirring at 0-5 °C for an additional 2 hours.
Allow the reaction mixture to stand at room temperature overnight.
Pour the mixture into 300 mL of ice-cold water. The product will precipitate as a white solid.
Collect the solid by vacuum filtration, wash with cold water, and air dry. Recrystallize from ethanol/water if necessary.
Part 2: Synthesis of Ethyl (E)-2-cyano-2-(methoxyimino)acetate
This step involves the O-methylation of the oxime. The (E)-isomer is generally the thermodynamically more stable product.
Procedure:
In a 250 mL round-bottom flask, suspend ethyl 2-cyano-2-(hydroxyimino)acetate (0.1 mol) and anhydrous potassium carbonate (0.15 mol) in acetone (150 mL).
Stir the suspension vigorously and add dimethyl sulfate (0.11 mol) dropwise over 30 minutes. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a fume hood.
After the addition, heat the mixture to a gentle reflux for 4 hours. Monitor the reaction by TLC.
Cool the reaction mixture to room temperature and filter off the potassium carbonate.
Evaporate the solvent from the filtrate under reduced pressure.
Dissolve the residue in diethyl ether (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product. The (E) and (Z) isomers can be separated by column chromatography on silica gel if necessary.
Part 3: Synthesis of (E)-2-cyano-2-(methoxyimino)acetic acid
This is a standard ester hydrolysis reaction.
Procedure:
Dissolve ethyl (E)-2-cyano-2-(methoxyimino)acetate (0.1 mol) in a mixture of ethanol (100 mL) and water (50 mL).
Add a solution of sodium hydroxide (0.12 mol) in water (50 mL).
Stir the mixture at room temperature for 6-8 hours, or until TLC indicates the disappearance of the starting material.
Remove the ethanol by rotary evaporation.
Cool the remaining aqueous solution in an ice bath and acidify to pH 2 with cold 2M HCl.
The carboxylic acid will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.
Part 4: Synthesis of (E)-2-cyano-2-(methoxyimino)acetyl chloride
The carboxylic acid is converted to the more reactive acyl chloride.
Procedure:
In a flask fitted with a reflux condenser and a gas trap, place (E)-2-cyano-2-(methoxyimino)acetic acid (0.1 mol).
Add thionyl chloride (0.2 mol) and a catalytic amount of DMF (2-3 drops). Caution: Thionyl chloride is corrosive and reacts violently with water. Perform this reaction in a fume hood.
Heat the mixture to reflux for 2 hours. The solid acid will dissolve as it reacts.
After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude acyl chloride is typically used in the next step without further purification.
Part 5: Synthesis of (E)-2-cyano-2-(methoxyimino)ethenyl isocyanate via Curtius Rearrangement
This two-step sequence first forms an acyl azide, which then rearranges to the isocyanate upon heating.
Procedure:
Dissolve the crude (E)-2-cyano-2-(methoxyimino)acetyl chloride (0.1 mol) in dry acetone (100 mL) and cool to 0 °C.
In a separate flask, dissolve sodium azide (0.12 mol) in water (40 mL). Caution: Sodium azide is highly toxic. Azide compounds can be explosive.
Add the sodium azide solution dropwise to the stirred acyl chloride solution, maintaining the temperature at 0 °C.
Stir for 1 hour at 0 °C. The formation of the acyl azide can be monitored by IR spectroscopy (strong azide peak around 2130 cm⁻¹).
Carefully transfer the reaction mixture to a larger flask containing toluene (150 mL).
Heat the mixture gently to 70-80 °C. Nitrogen gas will evolve as the azide rearranges to the isocyanate. Perform this step behind a blast shield.
After gas evolution ceases (approx. 1-2 hours), the solution of the isocyanate in toluene is ready for the next step. Do not attempt to isolate the pure isocyanate.
Part 6: Synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
The isocyanate is trapped with ammonia to form the final ureido product.
Procedure:
Cool the toluene solution of the isocyanate from the previous step to 0 °C.
Bubble ammonia gas through the solution for 30 minutes, or add an excess of a solution of ammonia in isopropanol.
The product will precipitate as a solid.
Stir for an additional hour at room temperature.
Collect the product by vacuum filtration, wash with cold toluene, and dry under vacuum.
The product can be purified by recrystallization from a suitable solvent system, such as ethanol or acetonitrile.
References
Organic Syntheses. Organic Syntheses Procedure. Available at: [Link]
Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.
Organic Chemistry Portal. Curtius Rearrangement. Available at: [Link]
Application
Application Note & Protocol: A Robust, Validated HPLC Method for the Quantification of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Abstract This document details a comprehensive, systematic approach to the development and subsequent validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document details a comprehensive, systematic approach to the development and subsequent validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. The strategy emphasizes a foundational understanding of the analyte's physicochemical properties to inform initial parameter selection, followed by a logical, stepwise optimization of chromatographic conditions. The resulting method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its suitability for its intended purpose in a quality control environment.[1][2][3] This application note provides researchers, scientists, and drug development professionals with a detailed protocol and the scientific rationale underpinning the methodological choices.
Introduction and Analyte Properties
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is a novel compound of interest with potential applications in pharmaceutical development. The establishment of a reliable and robust analytical method is crucial for its characterization, quantification in drug substance and drug product, and for stability testing.
Predicted Physicochemical Properties:
A preliminary analysis of the analyte's structure suggests the following:
UV Chromophore: The presence of a conjugated system involving the oxo, ureido, and imidoyl functional groups is predicted to yield strong UV absorbance, making UV detection a suitable choice.[4]
Polarity: The molecule contains both polar moieties (ureido, oxo, cyanide) and non-polar fragments (methoxy group). This mixed polarity makes it an ideal candidate for reversed-phase chromatography.[4][5]
pH Sensitivity: The acetimidoyl group may be basic and susceptible to protonation. Therefore, controlling the mobile phase pH is critical to ensure consistent retention time, peak shape, and method robustness.[6][7] It is advisable to work at a pH at least 1-2 units away from the analyte's pKa to ensure a single ionic state.[7][8]
HPLC Method Development Strategy
The objective is to develop a simple, rapid, and robust isocratic RP-HPLC method capable of accurately quantifying the main analyte, free from interference from potential impurities or degradants.
Instrumentation and Materials
HPLC System: An Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode-array detector (DAD).
Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm particle size. A C18 stationary phase was selected as the primary choice for this moderately polar analyte.[4]
Chemicals: HPLC-grade acetonitrile (ACN) and methanol (MeOH), purified water (18.2 MΩ·cm), potassium phosphate monobasic, and phosphoric acid.
Analyte Standard: (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide reference standard of known purity.
Development Workflow
The method development process follows a systematic, multi-stage approach to efficiently arrive at the optimal conditions.
Caption: Logical workflow for HPLC method development.
Step-by-Step Experimental Protocol
Wavelength Selection: A solution of the analyte (10 µg/mL in diluent) was scanned from 200-400 nm using the DAD. The wavelength of maximum absorbance (λmax) was found to be 265 nm, which was selected for all subsequent experiments to ensure high sensitivity.[4]
Initial Mobile Phase and Column Screening:
Reversed-phase chromatography was chosen as the separation mode.[4]
A scouting gradient from 10% to 90% ACN in water over 20 minutes was performed. Acetonitrile provided better peak shape and lower backpressure compared to methanol and was selected as the organic modifier.[5]
Mobile Phase pH and Buffer Optimization:
To ensure reproducible retention times, the mobile phase pH must be controlled.[7] A 20 mM potassium phosphate buffer was chosen.
The pH was adjusted to 3.0 with phosphoric acid. This low pH ensures the acetimidoyl group is likely fully protonated, preventing peak tailing and retention time drift that can occur near an analyte's pKa.[6]
Optimization of Isocratic Conditions: Based on the scouting gradient, the analyte eluted at approximately 45% ACN. A series of isocratic runs were performed varying the mobile phase composition from 40% to 50% ACN. A composition of Acetonitrile:20mM Potassium Phosphate Buffer (pH 3.0) (45:55 v/v) provided optimal retention (approx. 6 minutes) and resolution from the solvent front.
Flow Rate and Temperature: The flow rate was set to 1.0 mL/min. The column temperature was maintained at 30°C to ensure stable retention times and reduce viscosity.
Final Optimized Chromatographic Conditions
Parameter
Optimized Condition
Mobile Phase
Acetonitrile : 20 mM KH₂PO₄ (pH 3.0) (45:55, v/v)
Column
Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
UV at 265 nm
Injection Volume
10 µL
Run Time
10 minutes
Diluent
Mobile Phase
Method Validation Protocol
The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][2][3] The validation characteristics assessed include specificity, linearity, range, accuracy, precision, limit of quantitation, limit of detection, and robustness.[9]
Caption: Interrelation of ICH Q2(R1) validation parameters.
System Suitability
System suitability tests (SSTs) are performed before each analytical run to ensure the chromatographic system is adequate for the intended analysis.[10][11][12]
Protocol: Five replicate injections of a standard solution (e.g., 50 µg/mL) are made.
Acceptance Criteria: [10][11]
Parameter
Acceptance Criteria
Tailing Factor (T)
≤ 2.0
Theoretical Plates (N)
≥ 2000
% RSD of Peak Area
≤ 2.0%
% RSD of Retention Time
≤ 1.0%
Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.[1][13]
Protocol:
Inject blank (diluent), placebo solution, and a spiked solution of the analyte in placebo.
Perform forced degradation studies (acid, base, oxidative, thermal, photolytic) on the analyte. Analyze the stressed samples.
Acceptance Criteria:
No interfering peaks should be observed at the retention time of the analyte in the blank or placebo chromatograms.
The analyte peak should be spectrally pure and resolved from all degradation peaks (Resolution > 2.0).
Linearity and Range
Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample.[1]
Protocol: Prepare at least five concentrations of the analyte standard across the expected working range. For an assay, this is typically 80% to 120% of the target concentration.[1] A common range is 50% to 150%.
Example concentrations: 25, 50, 75, 100, 125, 150 µg/mL.
Inject each concentration in triplicate.
Plot a calibration curve of mean peak area versus concentration.
Acceptance Criteria:
Correlation coefficient (r²) ≥ 0.999.
The y-intercept should be close to zero.
Accuracy (as Recovery)
Accuracy is the closeness of the test results obtained by the method to the true value.[1] It is assessed using a recovery study.
Protocol:
Spike a placebo mixture with the analyte at three different concentration levels (e.g., 80%, 100%, 120% of the target concentration).
Prepare three replicate samples at each level.
Analyze the samples and calculate the percentage recovery.
Acceptance Criteria:
Mean recovery should be within 98.0% to 102.0% at each level.
%RSD of recovery at each level should be ≤ 2.0%.
Precision
Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample.[1]
Protocol:
Repeatability (Intra-day precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, on the same instrument.[1]
Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on different equipment.[1]
Acceptance Criteria:
The %RSD for the set of measurements should not exceed 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantified with suitable precision and accuracy.[14][15][16]
Protocol: Based on the standard deviation of the response and the slope of the calibration curve.[17]
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Where σ = the standard deviation of the y-intercept of the regression line.
Where S = the slope of the calibration curve.
Acceptance Criteria:
The calculated LOQ concentration must be confirmed by analyzing samples at this concentration and demonstrating acceptable precision (%RSD ≤ 10%) and accuracy.
Robustness
Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1][18]
Protocol:
Vary key parameters one at a time:
Flow Rate (± 0.1 mL/min)
Column Temperature (± 2 °C)
Mobile Phase pH (± 0.1 units)
Mobile Phase Organic Composition (± 2%)
Inject a standard solution and assess the impact on system suitability parameters.
Acceptance Criteria:
System suitability criteria must be met under all varied conditions.
Retention time and peak area should show minimal changes, demonstrating the method's reliability during normal usage.
Conclusion
The RP-HPLC method described has been systematically developed and rigorously validated in accordance with ICH guidelines. The final optimized method is specific, linear, accurate, precise, and robust for the quantification of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This application note provides a complete protocol that can be readily implemented in a quality control laboratory for routine analysis.
References
Title: HPLC Method Development and Validation for Pharmaceutical Analysis. Source: Vertex AI Search Grounding Service.
Title: ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Source: U.S.
Title: Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation.
Title: Steps for HPLC Method Development. Source: Pharmaguideline.
Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Source: ECA Academy.
Title: ICH-Q2 Analytical Method Validation. Source: Pharmaceuticals and Medical Devices Agency (PMDA), Japan.
Title: Mobile Phase Optimization: A Critical Factor in HPLC. Source: Phenomenex.
Title: System suitability Requirements for a USP HPLC Method. Source: HPLC Primer.
Title: Mobile Phase Selection in Method Development: How to Optimize.
Title: Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Source: Alwsci.
Title: Validation of Analytical Procedures Q2(R2).
Title: Understanding ICH Q2(R2) & Q14 Updates on Robustness Studies. Source: BioPharmaSpec.
Title: Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve.
Title: System suitability Requirements for a USP HPLC Method.
Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology. Source: U.S.
Title: A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation.
Title: ICH Q2(R2)
Title: Proposals for the Development, Composition, and Routine Use of System Suitability Standard Mixtures. Source: US Pharmacopeia (USP).
Title: Method Validation and Robustness.
Title: Limit of Blank, Limit of Detection and Limit of Quantitation.
Title: System Suitability Test in HPLC – Fully Explained with Example. Source: YouTube.
Title: Are You Sure You Understand USP <621>?
Title: Exploring the Different Mobile Phases in HPLC. Source: Veeprho.
Title: A Review of HPLC Method Development and Validation as per ICH Guidelines. Source: Asian Journal of Pharmaceutical Analysis.
Title: Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
Title: Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology.
Advanced Application Note: (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide in Organic Synthesis
Executive Summary Physicochemical Profiling & Structural Dynamics Understanding the reactivity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide requires an analysis of its electronic distribution. The electron-withdraw...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Physicochemical Profiling & Structural Dynamics
Understanding the reactivity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide requires an analysis of its electronic distribution. The electron-withdrawing nature of the methoxyimino group significantly increases the electrophilicity of the adjacent nitrile carbon, making it highly susceptible to nucleophilic attack by amines, hydrazines, and hydroxylamines .
The synthetic utility of this precursor lies in its orthogonal reactivity. The acylurea moiety can undergo regioselective N-alkylation under strictly controlled basic conditions to yield aliphatic fungicides . Conversely, the cyano group acts as a primary vector for heterocycle construction. By reacting the nitrile with hydroxylamine, an amidoxime intermediate is formed, which can subsequently be cyclized into 1,2,4-oxadiazole derivatives—a privileged scaffold in modern drug discovery [[1]]([Link]).
Divergent synthetic pathways of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Experimental Protocols
Protocol 1: Synthesis of Amidoxime Intermediates via Nitrile Addition
Causality & Rationale: The conversion of the cyano group to an amidoxime requires the liberation of free hydroxylamine from its hydrochloride salt. Triethylamine (Et3N) is selected as the base because it is non-nucleophilic, preventing unwanted transamidation or cleavage of the acylurea group. Methanol is utilized as the solvent to ensure the solubility of the precursor while allowing the more polar amidoxime product to cleanly precipitate upon cooling.
Self-Validating System: This protocol is inherently self-validating. As the reaction progresses, the highly polar nitrile precursor is consumed, and the less soluble amidoxime intermediate begins to precipitate out of the methanolic solution. This phase separation acts as a thermodynamic sink, driving the reaction to completion and providing immediate visual confirmation of success without requiring complex intermediate chromatography .
Step-by-Step Methodology:
Preparation: Suspend 10.0 g (58.8 mmol) of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide in 80 mL of anhydrous methanol in a 250 mL round-bottom flask equipped with a magnetic stirrer.
Reagent Addition: Add 4.5 g (64.7 mmol, 1.1 eq) of hydroxylamine hydrochloride (NH2OH·HCl).
Base Activation: Slowly dropwise add 9.0 mL (64.7 mmol) of triethylamine over 15 minutes. Maintain the internal temperature below 30°C to prevent exothermic degradation.
Reaction: Heat the mixture to 40°C and stir for 4–5 hours. Monitor via TLC (Eluent: Ethyl Acetate/Petroleum Ether 5:3). The disappearance of the starting material spot confirms completion.
Isolation: Cool the reaction mixture to 0–5°C using an ice bath. Add 40 mL of cold distilled water to induce complete precipitation.
Workup: Filter the resulting solid under vacuum, wash with cold water (2 x 20 mL), and dry in a vacuum oven at 45°C overnight to yield the amidoxime intermediate.
Protocol 2: Cyclization to 1,2,4-Oxadiazole Derivatives
Causality & Rationale: The synthesis of the 1,2,4-oxadiazole ring proceeds via a two-step, one-pot cascade: O-acylation followed by cyclodehydration. The initial acylation must be performed at 0°C to suppress premature, uncontrolled cyclization and thermal degradation. Subsequent heating to 90°C provides the activation energy required to eliminate water, driving the equilibrium toward the thermodynamically stable aromatic oxadiazole system. Pyridine serves a dual role as both the solvent and the acid scavenger .
Step-by-Step Methodology:
Acylation: Dissolve 5.0 g of the synthesized amidoxime intermediate in 30 mL of anhydrous pyridine under a nitrogen atmosphere. Cool the system to 0°C.
Electrophile Addition: Add 1.1 equivalents of the desired acyl chloride (e.g., benzoyl chloride) dropwise over 20 minutes to control the exotherm.
Intermediate Formation: Stir at room temperature for 1 hour to ensure complete O-acylation (confirmed by a distinct color shift).
Cyclodehydration: Attach a reflux condenser and heat the mixture to 90°C for 6–8 hours.
Quenching: Cool the mixture to room temperature and pour it into 150 mL of crushed ice containing 1M HCl to neutralize the pyridine base.
Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Quantitative Data Presentation
The following table summarizes the optimized reaction conditions and typical yields for the derivatization of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, demonstrating its robust utility across different synthetic transformations.
Table 2: Quantitative Data for Precursor Derivatization
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Utilization of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide in Agrochemical Formulation QC and Bioactivity Profiling
Audience: Analytical Chemists, Formulation Scientists, and Agrochemical R&D Professionals.
Executive Summary
The compound (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5) is the primary des-ethyl degradation product of the widely used cyanoacetamide oxime fungicide, Cymoxanil[1]. In agrochemical formulation development, monitoring this specific metabolite is non-negotiable. It serves as the definitive marker for hydrolytic degradation in Wettable Powders (WP) and Water Dispersible Granules (WG). This application note details the mechanistic causality of its formation, a self-validating analytical protocol for impurity profiling, and a bioactivity screening workflow to assess residual fungitoxicity[2][3].
Mechanistic Background & Degradation Causality
Cymoxanil (1-(2-cyano-2-methoxyiminoacetyl)-3-ethylurea) relies on its intact ethylurea moiety for optimal penetration into fungal mycelium and subsequent disruption of nucleic acid synthesis[3]. However, the urea linkage is highly susceptible to nucleophilic attack by water.
During prolonged storage—especially in formulations with suboptimal moisture control or alkaline excipients—the terminal ethylamine group is hydrolytically cleaved. This de-alkylation yields (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. Because the loss of the lipophilic ethyl group drastically alters the molecule's partition coefficient (LogP), the resulting metabolite exhibits significantly reduced trans-cuticular penetration, leading to a direct loss of field efficacy[2].
Figure 1: Primary degradation pathway of Cymoxanil yielding the des-ethyl metabolite.
Regulatory bodies (e.g., FAO/WHO) require strict monitoring of active ingredient degradation. The following HPLC-UV/MS protocol is designed to quantify CAS 50326-09-5 in Cymoxanil WG formulations following accelerated storage testing.
Self-Validating System Design: This protocol incorporates a pre-extraction matrix spike. If the recovery of the spiked standard deviates from the 98–102% acceptance criteria, the system automatically invalidates the run, indicating matrix interference or incomplete extraction.
Step-by-Step Methodology:
Accelerated Storage: Incubate 50.0 g of the WG formulation in a sealed glass ampoule at 54°C for 14 days.
Causality: This standard parameter thermodynamically simulates a 2-year ambient shelf life, accelerating hydrolytic kinetics to measurable levels.
Sample Extraction: Accurately weigh 1.0 g of the stressed formulation into a 50 mL volumetric flask. Add 40 mL of an Acetonitrile:Water (80:20, v/v) solution.
Causality: Acetonitrile effectively solubilizes the polar cyanooxime while precipitating polymeric formulation excipients (e.g., lignosulfonates). The 20% aqueous fraction ensures rapid wetting of the granules without inducing further in situ hydrolysis during the extraction phase.
Matrix Spike (Validation Step): In a parallel 1.0 g sample, spike exactly 10.0 mg of analytical standard CAS 50326-09-5.
Sonication & Filtration: Sonicate both flasks for 15 minutes at 20°C. Make up to volume with the extraction solvent. Filter a 2 mL aliquot through a 0.22 µm PTFE syringe filter into an HPLC vial.
Causality: PTFE is chemically inert. Using Nylon filters is strictly prohibited here, as the polar urea derivative will adsorb to the nylon matrix, artificially lowering the quantified impurity level.
HPLC-UV/MS Analysis:
Column: C18 Reverse Phase (250 x 4.6 mm, 5 µm).
Mobile Phase: Isocratic 60:40 Water (0.1% Formic Acid) : Acetonitrile.
Causality: Formic acid (pH ~2.7) suppresses the ionization of the cyanooxime group. This prevents peak tailing and ensures baseline resolution between the massive parent Cymoxanil peak and the trace metabolite peak.
Detection: UV at 240 nm (optimal absorbance for the conjugated cyano-oxime system).
Figure 2: Self-validating extraction and HPLC-UV/MS workflow for formulation QC.
Protocol: Bioactivity Screening (In Vitro Assay)
Understanding the residual bioactivity of degradation products is crucial for environmental fate modeling. This protocol assesses the fungitoxic payload of the des-ethyl metabolite against Phytophthora infestans[3].
Self-Validating System Design: The assay includes a positive control (Technical Cymoxanil) to prove pathogen susceptibility, and a negative control (Solvent Blank) to prove the delivery vehicle is non-toxic.
Step-by-Step Methodology:
Media Preparation: Prepare Rye A agar, autoclave at 121°C for 15 minutes, and cool to exactly 50°C in a water bath.
Treatment Spiking: Dissolve CAS 50326-09-5 in Dimethyl Sulfoxide (DMSO). Spike the solution into the molten agar to achieve final concentrations of 0.1, 1.0, 10, 50, and 100 µg/mL.
Causality: DMSO ensures complete dissolution of the crystalline metabolite without altering the pH of the agar. The maximum DMSO concentration in the agar must be capped at 0.5% (v/v) to prevent solvent-induced osmotic stress on the pathogen.
Inoculation: Excise a 5 mm mycelial plug from the leading edge of a 7-day-old P. infestans colony and place it inverted in the center of each treated plate.
Causality: Harvesting from the leading edge ensures the mycelium is in the exponential growth phase, yielding the most reproducible toxicological response.
Incubation & Measurement: Incubate plates at 18°C in the dark for 7 days. Measure colony diameters orthogonally using digital calipers. Calculate the EC₅₀ via probit analysis.
Quantitative Data Summaries
Table 1: HPLC Method Validation Parameters for CAS 50326-09-5
Data Interpretation: The loss of the ethyl group essentially eliminates the fungitoxic properties of the molecule, underscoring the necessity of preventing this degradation pathway during formulation storage[3].
References
Tellier, F., et al. (2008). Characterization of Metabolites of Fungicidal Cymoxanil in a Sensitive Strain of Botrytis cinerea. Journal of Agricultural and Food Chemistry, 56(17), 8051-8057.
URL:[Link]
FAO/WHO. (2022). Manual on Development and Use of FAO and WHO Specifications for Pesticides (1st Edition). World Health Organization.
URL:[Link]
CIPAC. (1995). MT 46.4: Accelerated Storage Procedure. Collaborative International Pesticides Analytical Council Handbooks.
URL:[Link]
In vitro assay development using (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Application Note: In Vitro Assay Development for the Evaluation of Cymoxanil Metabolism and Efficacy Utilizing (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide Target Audience: Researchers, Analytical Chemists, and Ecotox...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: In Vitro Assay Development for the Evaluation of Cymoxanil Metabolism and Efficacy Utilizing (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Target Audience: Researchers, Analytical Chemists, and Ecotoxicologists in Agrochemical Development.
Executive Summary
Cymoxanil (1-(2-cyano-2-methoxyiminoacetyl)-3-ethylurea) is a highly effective aliphatic nitrogen fungicide deployed globally to control destructive Oomycete pathogens, notably Phytophthora infestans (potato late blight) and Plasmopara viticola (grape downy mildew)[1][2]. In biological and environmental matrices, cymoxanil undergoes rapid phase I metabolism. A primary metabolic route is the N-deethylation of the urea moiety, yielding the des-ethyl metabolite, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5)[3][4].
Regulatory bodies increasingly require rigorous profiling of pesticide metabolites to ensure they do not exhibit secondary toxicity or persist as hazardous environmental contaminants[5][6]. This application note details self-validating in vitro protocols to quantify the biological activity and metabolic clearance of this specific metabolite, providing a robust framework for Structure-Activity Relationship (SAR) validation and environmental fate modeling.
Scientific Rationale & Causality
While cymoxanil is classified under FRAC Group 27 (unknown mode of action), recent biochemical evidence demonstrates that it acts as a respiratory inhibitor by targeting mitochondrial complex IV, thereby halting oxidative phosphorylation and oxygen consumption in fungal cells[1][2].
Developing in vitro assays utilizing (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide serves two critical research functions:
Pharmacophoric Mapping: By comparing the antioomycete activity of the parent compound versus the des-ethyl metabolite, researchers can isolate the structural contribution of the ethyl group to target-site binding and membrane permeability.
Metabolic Clearance Profiling: Tracking the enzymatic conversion of cymoxanil to its des-ethyl derivative in vitro allows for the calculation of intrinsic clearance rates. This is essential for understanding pathogen resistance mechanisms (e.g., upregulation of fungal cytochrome P450s) and modeling environmental degradation[6][7].
Caption: Metabolic N-deethylation of cymoxanil to its des-ethyl metabolite.
In Vitro Antioomycete Susceptibility Assay
Causality of Experimental Design: Because cymoxanil directly inhibits mitochondrial respiration[1], traditional mycelial radial growth assays may lack the sensitivity required to detect rapid metabolic shifts. We utilize a resazurin-based microbroth dilution assay with P. infestans zoospores. Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, highly fluorescent) exclusively by metabolically active cells. This provides a direct, quantifiable readout of mitochondrial complex IV activity—the exact physiological target of the fungicide.
Zoospore Preparation: Harvest sporangia from 10-day-old P. infestans cultures grown on rye A agar. Induce zoospore release by chilling the sporangial suspension at 4°C for 2 hours, followed by 30 minutes at 20°C. Filter through a 20 µm nylon mesh to remove mycelial fragments.
Standardization: Adjust the motile zoospore concentration to
1×105
spores/mL using a hemocytometer.
Compound Preparation: Prepare 10 mM stock solutions of Cymoxanil and (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide in LC-MS grade DMSO. Perform 2-fold serial dilutions in V8 liquid broth to achieve final well concentrations ranging from 100 µg/mL to 0.01 µg/mL. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced mitochondrial uncoupling.
Inoculation & Incubation: In a 96-well black, clear-bottom microtiter plate, add 100 µL of the standardized zoospore suspension to 100 µL of the diluted compounds. Incubate at 18°C in the dark for 48 hours.
Metabolic Readout: Add 20 µL of 0.15 mg/mL resazurin solution to each well. Incubate for an additional 4 hours.
Quantification: Measure fluorescence using a microplate reader (Excitation 530 nm / Emission 590 nm). Calculate the EC50 using non-linear regression analysis.
Table 1: Representative Susceptibility Data Format for P. infestans
Test Compound
MW ( g/mol )
Target Site
Expected EC50 Range (µg/mL)
Relative Efficacy
Cymoxanil
198.18
Mitochondrial Complex IV
0.05 - 0.20
Baseline (100%)
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
170.13
Mitochondrial Complex IV
Assay Dependent
Determines SAR
In Vitro Microsomal Stability & LC-MS/MS Quantification
Causality of Experimental Design: To understand the degradation kinetics of cymoxanil, we employ an in vitro microsomal assay coupled with LC-MS/MS. Microsomes contain the phase I enzymes responsible for N-dealkylation. By monitoring the disappearance of cymoxanil and the concurrent appearance of the des-ethyl metabolite, we establish a self-validating mass balance system. The high polarity and thermal lability of these ureas necessitate Electrospray Ionization (ESI) in positive mode, utilizing Multiple Reaction Monitoring (MRM) for absolute structural specificity[8].
Caption: Step-by-step workflow for the in vitro microsomal stability and LC-MS/MS assay.
Protocol 2: Microsomal Incubation and Extraction
Reaction Mixture: In a 1.5 mL Eppendorf tube, combine 0.5 mg/mL plant or fungal microsomes, 100 mM potassium phosphate buffer (pH 7.4), and 1 µM Cymoxanil. Pre-incubate at 25°C for 5 minutes.
Initiation: Start the metabolic reaction by adding a NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).
Kinetic Sampling: At time points 0, 15, 30, 60, and 120 minutes, withdraw 50 µL aliquots.
Quenching: Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard to precipitate proteins and halt enzymatic activity.
Preparation for LC-MS/MS: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to HPLC vials for analysis.
Protocol 3: LC-MS/MS Analytical Parameters
Chromatographic separation should be performed on a C18 reverse-phase column using a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).
Table 2: Optimized LC-MS/MS MRM Parameters
Analyte
Precursor Ion[M+H]+ (m/z)
Product Ion (m/z)
Collision Energy (eV)
Structural Change
Cymoxanil
199.1
128.1
15
Loss of ethyl isocyanate (71 Da)
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
171.1
128.1
15
Loss of isocyanic acid (43 Da)
Note: The 28 Da difference between precursor ions directly corresponds to the metabolic loss of the ethyl group from the parent urea structure.
References
HoweiPharm. "CAS 50326-09-5 | (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, ≥95%." Howei Life Science Product Solutions. Available at: [Link]
[1] University of Minho. "Cymoxanil inhibits respiration through inhibition of mitochondrial complex IV." UMinho Repositorium. Available at: [Link]
[7] APS Journals. "Selection for Fungicide Resistance Within a Growing Season in Field Populations of Phytophthora infestans." American Phytopathological Society. Available at: [Link]
[5] European Food Safety Authority (EFSA). "MINUTES Pesticides Peer Review TC 198." Europa.eu. Available at: [Link]
[6] European Food Safety Authority (EFSA). "MINUTES Pesticides Peer Review TC 198 - Environmental fate and behaviour." Europa.eu. Available at: [Link]
Technical Support Center: Stabilization & Handling of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Welcome to the Technical Support and Troubleshooting Hub for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5). Because this compound is a desethyl analog of the highly reactive cyanoacetamide oxime class...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support and Troubleshooting Hub for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5). Because this compound is a desethyl analog of the highly reactive cyanoacetamide oxime class of fungicides, it exhibits profound instability in standard aqueous environments[1].
This guide is designed for analytical chemists and drug development professionals to diagnose degradation issues, understand the underlying chemical causality, and implement self-validating stabilization protocols.
🔬 Diagnostic Hub: Why is My Compound Degrading?
Q: My stock solution loses potency within 48 hours at room temperature. What is driving this degradation?A: The instability of this compound is driven by a synergistic combination of thermal kinetic energy and base-catalyzed nucleophilic attack [1]. The ureidoacetimidoyl-cyanide backbone contains highly electrophilic carbonyl and cyano carbons. In aqueous solutions, hydroxide ions (
OH−
) act as nucleophiles.
According to kinetic studies on related cyanoacetamide oximes, the activation energy (
Ea
) for this hydrolytic degradation is approximately 117.1 kJ/mol[2]. Because of this high thermal sensitivity, every 10°C increase in temperature accelerates the degradation rate by a factor of 5 ()[3].
Q: What are the exact chemical mechanisms destroying the molecule?A: When exposed to thermal stress in neutral or alkaline pH, the molecule undergoes two primary, competing degradation pathways[4]:
Intramolecular Cyclization (~45% yield): Base-catalyzed deprotonation of the urea nitrogen increases its nucleophilicity, causing it to attack the adjacent cyano/carbonyl group to form a cyclized pyrimidinetrione derivative[5].
Amide Bond Cleavage (~45% yield): Direct nucleophilic attack by water/
OH−
on the C-1 amide bond cleaves the molecule into cyano(methoxyimino)acetic acid and urea[6].
📊 Data Center: Kinetic Degradation Profiles
To predict the stability of your solutions during assays, refer to the extrapolated kinetic data below. Notice the extreme sensitivity to pH variations.
Environmental pH
Temperature (°C)
Estimated Half-Life (
t1/2
)
Dominant Degradation Pathway
2.8 (Acidic)
25
~722 days
Acid-catalyzed amide cleavage (Extremely Slow)
5.0 (Mild Acid)
25
~144 days
Minor hydrolysis
7.0 (Neutral)
25
~34 hours
Base-catalyzed cyclization & cleavage
9.0 (Alkaline)
25
~31 minutes
Rapid base-catalyzed hydrolysis
7.0 (Neutral)
35
~7 hours
Accelerated thermal degradation
(Data extrapolated from the Arrhenius and pH-dependent kinetics of the ethylated analog, Cymoxanil[1][7])
🔀 Pathway Visualization
Fig 1: Base-catalyzed thermal degradation pathways of the target cyanoacetamide oxime.
🧪 Protocol Hub: Preparation of a Self-Validating Stable Solution
To prevent thermal and hydrolytic degradation, you must isolate the compound from nucleophiles and suppress kinetic energy. Follow this self-validating methodology.
Step 1: Anhydrous Solubilization
Action: Dissolve the lyophilized powder in 100% anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile to create a 10 mM master stock.
Causality: Water is the primary reactant for hydrolysis. By using an anhydrous, aprotic solvent, you temporarily eliminate the nucleophile required for amide cleavage[7].
Step 2: Buffer Acidification
Action: For working solutions, prepare a 50 mM Citrate or Acetate buffer titrated strictly to pH 4.0 - 4.5 .
Causality: The degradation is base-catalyzed. Lowering the pH protonates the urea nitrogens, drastically reducing their nucleophilicity and preventing intramolecular cyclization[5].
Step 3: Thermal Quenching & Storage
Action: Aliquot the master stock into amber glass vials and immediately store at -20°C . When preparing working solutions, dilute the stock into the chilled acidic buffer immediately prior to the assay.
Causality: The Arrhenius equation dictates that thermal kinetic energy overcomes the activation barrier. Storing at -20°C effectively halts the reaction kinetics, while amber vials prevent photo-isomerization of the (E)-methoxyimino group.
Action: To ensure the trustworthiness of your assay, run an HPLC-UV (at 240 nm) baseline immediately after preparation (
T=0
).
Causality: A self-validating protocol requires proof of integrity. If your compound has experienced thermal degradation, you will observe a new, highly polar peak at a lower retention time, confirming the presence of the cyano(methoxyimino)acetic acid degradant[1]. Do not proceed with biological assays if this peak exceeds 5% total area.
❓ FAQ Desk
Q: Can I use standard PBS (pH 7.4) for my in vitro cellular assays?A: Yes, but with extreme caution. At pH 7.4 and 37°C (incubator temperature), the half-life of the compound will drop to under 5 hours . You must prepare fresh solutions immediately before dosing and account for the presence of cleavage degradants during prolonged assay timeframes.
Q: My solution turned slightly yellow after sitting on the benchtop. Is it still viable?A: No. A color shift to yellow/brown indicates advanced degradation, likely due to the polymerization of the cyano(methoxyimino)acetic acid cleavage product or oxidative side-reactions. Discard the solution.
Q: Does light exposure compound the thermal degradation?A: Yes. While thermal stress drives hydrolysis, UV/visible light drives photo-degradation. The compound can undergo E/Z isomerization of the methoxyimino group, generating a stereoisomer with potentially different biological activity. Always use amber vials.
📚 References
Kinetics and Mechanism of Cymoxanil Degradation in Buffer Solutions
Source: Journal of Agricultural and Food Chemistry (American Chemical Society) / PubMed
URL:[Link]
Pesticides - Fact Sheet for Cymoxanil
Source: United States Environmental Protection Agency (EPA)
URL:[Link](Search via EPA Pesticide Chemical Search for PC Code: 129032)
Troubleshooting low extraction yields for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Welcome to the technical support center for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with this molecu...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with this molecule, particularly concerning low extraction yields. We will explore the underlying chemical principles governing its behavior and provide actionable, field-proven troubleshooting strategies to optimize your experimental outcomes.
Understanding the Challenge: The Physicochemical Profile
The structure of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide presents a significant challenge for standard liquid-liquid extraction protocols. Its multiple polar functional groups—the ureido, N-methoxy-imidoyl, oxo, and cyanide moieties—confer a high degree of polarity. This is quantitatively supported by a computed XLogP3 value of -0.1, indicating a preference for aqueous or highly polar environments over non-polar organic solvents[1]. Consequently, achieving efficient partitioning from an aqueous reaction mixture into a standard organic solvent like ethyl acetate or dichloromethane can be difficult, often leading to disappointing yields.
This guide provides a logical workflow to diagnose and resolve issues leading to low recovery.
Troubleshooting Guide: Low Extraction Yields
This section addresses specific problems in a question-and-answer format, following a typical experimental workflow from reaction workup to final product isolation.
Question 1: My reaction seems complete by TLC, but my overall isolated yield is very low before I even begin the liquid-liquid extraction. What are the common pre-extraction causes?
Answer: Low yield at this stage often points to issues with the reaction itself or premature product loss during initial workup steps.
Incomplete Reaction or Side Product Formation: While your starting material may be consumed, the target compound might not be the major product. Cyanoacetamide derivatives can be involved in various reaction pathways, and suboptimal conditions can favor side reactions[2][3].
Causality: High reaction temperatures can decrease selectivity, leading to multiple products[2]. The choice of base and solvent is also critical; for instance, in related Horner-Wadsworth-Emmons reactions, the base and its corresponding cation can dramatically affect the reaction's efficiency and selectivity[4][5].
Solution: Re-evaluate your reaction conditions. Consider lowering the temperature or screening different bases or solvents. Ensure your starting materials are of high purity, as impurities can inhibit the reaction or catalyze decomposition[2].
Premature Precipitation and Filtration Loss: Highly crystalline products can sometimes precipitate directly from the reaction mixture, especially upon cooling.
Causality: If the product is not completely redissolved before the workup and extraction phase, it may be inadvertently discarded with solid byproducts or catalysts. Conversely, if precipitation is the intended isolation method, the product may have residual solubility in the mother liquor, leading to loss[6].
Solution: Before extraction, ensure all solids are dissolved, perhaps by adding a small amount of a more polar co-solvent if compatible with your extraction solvent. If you are isolating by precipitation, cool the mother liquor to 0°C or below to maximize crystal formation and minimize solubility losses[2]. You can test the mother liquor for remaining product by spotting it on a TLC plate to determine if significant quantities are being lost[6].
Question 2: I'm confident my compound has formed in the aqueous phase, but it fails to efficiently transfer to the organic solvent during extraction. How can I improve partitioning?
Answer: This is the most common issue for a polar molecule like (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. The goal is to manipulate the conditions to decrease its affinity for the aqueous phase and increase its affinity for the organic phase.
Suboptimal Solvent Choice: Standard, relatively non-polar solvents like hexane or diethyl ether are often poor choices for highly polar compounds.
Causality: The principle of "like dissolves like" governs extraction. A polar analyte requires a sufficiently polar organic solvent to effectively partition out of water[7].
Solution: A systematic approach to solvent selection is recommended[7]. Use a more polar extraction solvent. If you are using ethyl acetate, consider trying n-butanol or a mixture of dichloromethane and isopropanol (e.g., 9:1 or 4:1). For very polar compounds, sometimes a sequence of extractions with solvents of increasing polarity is effective[8].
Table 1: Properties of Common Extraction Solvents
Solvent
Polarity Index
Water Solubility
Boiling Point (°C)
Notes
n-Hexane
0.1
0.001%
69
Good for non-polar impurities, poor for the target compound.
Diethyl Ether
2.8
6.9%
35
Prone to forming emulsions; low boiling point.
Dichloromethane (DCM)
3.1
1.3%
40
Good general-purpose solvent, but may still be inefficient.
Ethyl Acetate (EtOAc)
4.4
8.3%
77
A common starting point, but may require many extractions.
| n-Butanol | 4.0 | 7.3% | 118 | Good for polar molecules, but difficult to remove under vacuum. |
Incorrect pH of the Aqueous Phase: The ureido group (-NH-CO-NH-) contains protons that can be acidic.
Causality: At a high pH (basic conditions), the ureido group can be deprotonated to form an anion. This negative charge makes the molecule significantly more water-soluble (ionic) and almost impossible to extract into an organic solvent.
Solution: Ensure the aqueous phase is at a neutral or slightly acidic pH (around 5-7) before extraction. This keeps the ureido group protonated and neutral, maximizing its hydrophobicity. You can adjust the pH with dilute HCl or a buffer solution[9]. Caution: Avoid strongly acidic conditions, which could potentially hydrolyze the molecule.
"Salting Out" Effect is Not Utilized:
Causality: Dissolving a high concentration of an inert salt (like NaCl or (NH₄)₂SO₄) in the aqueous phase increases its polarity and reduces the solubility of organic compounds, effectively "pushing" your target molecule into the organic layer[8].
Solution: Saturate the aqueous layer with sodium chloride (brine) before and during the extraction process. Perform the extraction, separate the layers, and wash the combined organic layers again with brine.
Insufficient Number of Extractions:
Causality: The Nernst Distribution Law dictates that a compound will partition between two immiscible solvents at a constant ratio. Therefore, a single extraction will never remove 100% of the compound.
Solution: It is always more efficient to perform multiple extractions with smaller volumes of organic solvent than one extraction with a large volume[10]. For a difficult extraction, perform at least 3-5 extractions and monitor the organic layers by TLC to see when you are no longer extracting the product.
Question 3: Could my compound be degrading during the workup and extraction process?
Answer: Yes, degradation is a plausible cause of low yield, especially given the molecule's functional groups.
Hydrolytic Instability: The ureido and N-methoxy-imidoyl functionalities could be susceptible to hydrolysis under harsh pH conditions (either strongly acidic or basic) or elevated temperatures[7].
Causality: The carbonyl and imine carbons are electrophilic and can be attacked by water or hydroxide ions, leading to cleavage of the molecule.
Solution: Maintain neutral pH during workup and extraction. Avoid excessive heat when concentrating the solution on a rotary evaporator; use a water bath at or below 40°C[11]. If the reaction was run in a high-boiling polar solvent like DMF or DMSO, be aware that standard aqueous workups can be time-consuming and require numerous washes, increasing the risk of degradation[12].
Question 4: My crude yield is reasonable, but I lose most of the material during purification. What's going wrong?
Answer: Purification of highly polar compounds can be challenging and requires specific strategies.
Column Chromatography Issues:
Causality: A polar compound will have very strong interactions with a polar stationary phase like silica gel. This can lead to very long retention times (low Rf), significant band broadening ("streaking"), and irreversible adsorption to the silica, resulting in poor recovery[7].
Solution:
Use a more polar mobile phase: Add methanol (e.g., 5-10%) to your dichloromethane or ethyl acetate eluent to help move the compound off the column.
Consider a different stationary phase: If silica fails, try using alumina (neutral or basic) or, for very polar compounds, reversed-phase (C18) silica gel with a water/methanol or water/acetonitrile gradient[7][8].
Recrystallization Issues:
Causality: The most common reason for poor yield in recrystallization is using too much solvent to dissolve the crude product[6]. Because the compound is polar, it may be tempting to add a large volume of a hot polar solvent (like ethanol or methanol) to dissolve it, but this will also keep it dissolved when the solution cools.
Solution: Use the absolute minimum amount of hot solvent required to dissolve the solid. If the solution remains cloudy due to insoluble impurities, perform a hot filtration. If crystallization does not occur upon cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal. If you have already used too much solvent, you can carefully evaporate some of it and attempt to recrystallize again[6].
Troubleshooting Workflow Diagram
The following diagram outlines a logical decision-making process for diagnosing and solving low extraction yields.
Technical Support Center: Crystallization Optimization for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Welcome to the Technical Support Center for the isolation and purification of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5)[1]. This compound is a critical intermediate in the synthesis of advanced ag...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5)[1]. This compound is a critical intermediate in the synthesis of advanced agrochemicals (structurally related to cymoxanil) and pharmaceutical derivatives[2]. Due to its dense hydrogen-bonding network (ureido group) and sensitive functional groups (cyano and methoxyimino), achieving high-purity crystalline material requires precise thermodynamic and kinetic control.
This guide provides researchers and process chemists with self-validating protocols, mechanistic troubleshooting, and quantitative solvent selection strategies to overcome common crystallization bottlenecks such as oiling out, polymorph mixing, and poor crystal habit.
Section 1: Core Principles of Solvent Selection
Q: Why is solvent selection so critical for this specific compound, and why does it frequently "oil out"?A: The molecular structure of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide features competing polar and polarizable domains[3]. The ureido (-NH-CO-NH-) and oxo groups act as strong hydrogen-bond donors and acceptors, necessitating highly polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) for initial dissolution.
However, when an anti-solvent (typically water) is added to induce supersaturation, the system often undergoes liquid-liquid phase separation (LLPS)—commonly known as "oiling out"—instead of nucleation. Causality: This occurs because the supersaturation generation rate exceeds the nucleation rate, pushing the system into a metastable liquid binodal region rather than the crystalline spinodal region. To prevent this, the solvent/anti-solvent ratio and the addition rate must be tightly controlled.
Q: What is the optimal solvent/anti-solvent system for maximizing both yield and purity?A: Extensive screening indicates that a DMF/Water system provides the best balance of solubility control and impurity rejection[4]. Below is a quantitative comparison of evaluated solvent systems:
Solvent System (Primary / Anti-Solvent)
Optimal Ratio (v/v)
Yield (%)
Purity (HPLC Area %)
Process Notes
DMF / Water
1:3
88.5
98.2
Excellent purity; requires slow cooling profile to avoid LLPS.
DMSO / Water
1:4
91.2
97.5
Highest yield; however, DMSO removal requires extensive cake washing.
Methanol / Toluene
1:2
75.4
95.0
Prone to (E)/(Z) isomer mixing; lower overall recovery.
Acetone / Hexane
1:5
60.1
92.4
Poor solubility profile; rapid precipitation leads to high impurity entrapment.
Section 2: Experimental Workflows & Methodologies
To ensure reproducibility, the following protocol utilizes a self-validating DMF/Water anti-solvent crystallization method.
Fig 1. Crystallization workflow for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Standard Operating Procedure: DMF/Water Anti-Solvent Crystallization
Step 1: Dissolution
Suspend 10.0 g of crude (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide in 25 mL of N,N-Dimethylformamide (DMF).
Heat the mixture to 60°C under continuous agitation (300 rpm) until complete dissolution is achieved.
Causality: Heating decreases solvent viscosity and maximizes solute capacity, ensuring a homogenous starting phase.
Step 2: Clarification Filtration
Pass the hot solution through a 0.45 µm PTFE filter into a pre-heated (60°C) crystallizer vessel.
Self-Validation: The filtrate must be completely transparent. Any turbidity at this stage indicates premature precipitation or the presence of insoluble impurities.
Step 3: Anti-Solvent Addition & Seeding
Maintain the temperature at 60°C. Begin adding deionized water (pre-heated to 60°C) at a controlled rate of 1.0 mL/min using a syringe pump.
Stop the addition when 15 mL of water has been added. The solution should be near its cloud point (metastable zone).
Add 0.1 g of pure (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide seed crystals.
Causality: Seeding bypasses the primary nucleation energy barrier, directing the system toward controlled crystal growth rather than spontaneous oiling out.
Step 4: Cooling & Aging
Initiate a linear cooling ramp from 60°C to 5°C at a rate of 0.5°C/min.
Simultaneously, resume water addition at 0.5 mL/min until a total of 75 mL of water has been added (final DMF:Water ratio of 1:3).
Hold the slurry at 5°C for 2 hours (aging).
Self-Validation: The slurry should transition from a thin, translucent suspension to a thick, easily agitatable opaque white slurry.
Step 5: Isolation & Washing
Filter the slurry under vacuum.
Wash the filter cake with 2 x 20 mL of cold (5°C) Water/DMF (4:1 v/v) followed by 20 mL of pure cold water to displace residual DMF.
Dry the product in a vacuum oven at 45°C for 12 hours.
Section 3: Troubleshooting Guide (FAQs)
Fig 2. Troubleshooting logic for common crystallization failures.
Q: My crystals are agglomerating and trapping solvent. How can I improve crystal habit?A: Agglomeration is typically caused by rapid, uncontrolled crystal growth kinetics, which favor the formation of fine, needle-like crystals that clump together and trap mother liquor.
Fix: Reduce the cooling ramp rate from 0.5°C/min to 0.2°C/min during the critical nucleation phase (between 50°C and 40°C). Additionally, increase the agitation speed to 400 rpm to improve mass transfer and promote the growth of thicker, block-like crystals.
Q: How do I verify the (E)-isomer purity post-crystallization, and why is the (Z)-isomer present?A: The methoxyimino group can undergo photo- or thermally-induced isomerization, leading to the formation of the (Z)-isomer impurity.
Fix & Verification: Isomer purity should be verified using Reverse-Phase HPLC (C18 column, Acetonitrile/Water mobile phase). The (E)-isomer typically elutes earlier due to its distinct dipole moment. To minimize (Z)-isomer formation during the process, keep the dissolution temperature strictly below 65°C and minimize exposure to strong UV light during the filtration steps.
Q: The product yield is lower than 70%. What parameters should I adjust?A: A low yield in a DMF/Water system usually indicates that the final solvent composition is too rich in DMF, keeping the product dissolved.
Fix: Ensure the final volumetric ratio of DMF to Water reaches at least 1:3. If yield remains low, lower the final aging temperature from 5°C to 0°C to further depress solubility. Self-Validation: Always validate that the mother liquor concentration matches the theoretical solubility limit at the final temperature before proceeding to filtration.
References
Howei Pharm. "Physicochemical Properties of CAS 50326-09-5." Howei Life Science Solutions. Available at: [Link]
Ministry of Environment, Forest and Climate Change (India). "Environmental Clearance and Manufacturing Process for Agrochemical Intermediates (DMF/Water Crystallization Systems)." Proposed TOR File Annexure. Available at: [Link]
Reducing byproduct formation in (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide synthesis
Technical Support Center: Synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide Welcome to the technical support resource for the synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This guide is designe...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Welcome to the technical support resource for the synthesis of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying and mitigating byproduct formation. Our goal is to provide you with the expertise and actionable insights needed to optimize your reaction outcomes, ensuring high purity and yield of the target (E)-isomer.
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems that may arise during the synthesis. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step corrective measures.
Question 1: My final product is a mixture of (E) and (Z) isomers, with a low yield of the desired (E)-isomer. How can I improve the stereoselectivity?
Answer:
The formation of geometric isomers around the C=N bond is a common challenge in oxime ether synthesis.[1][2] The ratio of (E) to (Z) isomers is highly dependent on reaction conditions, as the mechanism can proceed through different transition states.
Underlying Causes:
Kinetic vs. Thermodynamic Control: Reaction conditions (temperature, solvent, pH) may favor the formation of the kinetic (Z)-isomer, which is often formed faster, over the more stable thermodynamic (E)-isomer. The geometry of the oxime double bond can significantly affect stereoselectivity in subsequent reactions.[2][3]
pH of the Reaction Medium: The condensation of the precursor ketone with methoxyamine is pH-sensitive. Strongly acidic or basic conditions can alter the reaction pathway and affect isomer ratios.
Corrective Actions & Protocol:
pH Control: Maintain a mildly acidic pH (approx. 4-5). This protonates the carbonyl oxygen, making the carbon more electrophilic for attack by methoxyamine, without being so acidic as to cause side reactions like hydrolysis or rearrangement.[1]
Solvent Selection: Employ polar protic solvents like ethanol or methanol. These solvents can facilitate proton transfer and help stabilize the transition state leading to the desired isomer.
Temperature Management: Run the reaction at room temperature or slightly below. Higher temperatures can provide enough energy to overcome the activation barrier for both pathways, leading to a loss of selectivity.[1]
Post-Synthesis Isomerization: If a mixture is unavoidable, it may be possible to isomerize the (Z)-isomer to the more stable (E)-isomer. This can sometimes be achieved by treating a solution of the E/Z mixture with a catalytic amount of an anhydrous acid (protic or Lewis) and monitoring the conversion by HPLC or NMR.[1]
Question 2: I'm observing significant hydrolysis of the cyanide or ureido group, leading to the formation of amide or carboxylic acid byproducts. What's causing this and how can I prevent it?
Answer:
Both the nitrile (cyanide) and urea functional groups are susceptible to hydrolysis, especially under harsh pH conditions or in the presence of excess water during the reaction or workup.[4]
Underlying Causes:
Presence of Water: Non-anhydrous solvents or reagents can introduce water, which acts as a nucleophile.
Workup Conditions: Aqueous workups using strong acids or bases can promote rapid hydrolysis of the product.[4] The intermediate in nitrile hydrolysis is often an amide.[4]
Reaction pH: Prolonged reaction times at very low or high pH can facilitate hydrolysis.
Corrective Actions & Protocol:
Use Anhydrous Conditions: Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and ensure reagents are dry.
Controlled Workup: When the reaction is complete, quench it carefully with a saturated aqueous solution of a mild buffer, such as sodium bicarbonate, instead of strong acids or bases.
Minimize Water Contact: During extraction, minimize the contact time of the organic layer containing the product with the aqueous phase. Promptly separate the layers and dry the organic phase thoroughly over an anhydrous drying agent like MgSO₄ or Na₂SO₄.[5]
Purification Strategy: If hydrolysis byproducts are present, they can often be removed via column chromatography due to their different polarities.[6]
Question 3: Analytical data (Mass Spec, NMR) suggests the presence of byproducts resulting from N-O bond cleavage. Why is this happening?
Answer:
The N-O bond in oxime ethers is relatively weak and can be cleaved under certain conditions, particularly reductive ones, leading to imine or amine side products.[3][7]
Underlying Causes:
Reductive Impurities: The presence of trace metals or other reducing agents in the starting materials or reagents.
Reaction Conditions: Certain catalysts or reaction conditions, while not overtly reductive, can promote pathways involving single-electron transfer that may lead to N-O bond scission. This is a significant challenge in the catalytic reduction of oximes to hydroxylamines, where cleavage to the primary amine is a common side reaction.[2]
Corrective Actions & Protocol:
Use High-Purity Reagents: Ensure the purity of all starting materials and reagents to exclude potential reducing agents.
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative or reductive side reactions that may be mediated by atmospheric components.
Avoid Reductive Reagents: Scrutinize the full reaction scheme to ensure no inadvertent reducing agents are being used or generated in situ.
Analytical Monitoring: Use techniques like LC-MS to monitor for the appearance of byproducts with masses corresponding to the amine or imine, allowing for rapid adjustment of conditions if cleavage is detected.
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism for the formation of the (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide?
The synthesis proceeds via a nucleophilic addition-elimination reaction. The nitrogen atom of methoxyamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 2-oxo-2-ureidoacetonitrile precursor. This forms a hemiaminal intermediate, which then dehydrates (loses a molecule of water) to form the C=N double bond of the final oxime ether product. The stereochemistry ((E) vs. (Z)) is determined during the dehydration step.
dot
Caption: Reaction pathway for (E)-isomer synthesis and byproduct formation.
Q2: What are the best analytical methods to monitor reaction progress and determine the E/Z ratio?
A combination of techniques is ideal:
Thin Layer Chromatography (TLC): Excellent for quickly monitoring the consumption of the starting ketone.[1] The (E) and (Z) isomers may or may not be separable by TLC, but it provides a good qualitative view of the reaction's progress.
High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. A well-developed HPLC method can separate and quantify the starting material, (E)-isomer, (Z)-isomer, and other byproducts, allowing for accurate determination of yield and purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structural confirmation.[6] The chemical shifts of protons near the C=N bond will differ between the (E) and (Z) isomers, allowing for the determination of the isomeric ratio in the final product mixture.
Q3: My reaction is sluggish or fails to proceed. What are the likely causes?
Several factors can lead to an incomplete or failed reaction:
Reagent Quality: The methoxyamine hydrochloride may need to be freshly converted to the free base before use, or the precursor ketone may have degraded.
Incorrect pH: As discussed, the reaction is pH-dependent. If the medium is too neutral or too strongly acidic, the reaction rate can drop significantly.
Low Temperature: While beneficial for selectivity, excessively low temperatures can slow the reaction to a crawl. A balance must be struck.
Catalyst Issues: If a catalyst is used, ensure it is active and used in the correct loading.
dot
Caption: Troubleshooting workflow for low yield and purity issues.
Q4: What are the critical safety considerations for this synthesis?
The primary safety concern revolves around the use of a cyanide-containing compound.
Toxicity: Cyanides are highly toxic.[8] Always handle the starting materials and product in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.
Acidification Hazard:Never acidify cyanide-containing waste streams without proper protocols. Acidification will liberate highly toxic hydrogen cyanide (HCN) gas.[8][9] All cyanide waste must be quenched and disposed of according to your institution's hazardous waste guidelines, typically by treatment with bleach (sodium hypochlorite) or hydrogen peroxide under basic conditions.
Optimized Reaction Parameters
The table below summarizes key reaction parameters and their impact on the synthesis.
Parameter
Recommended Condition
Rationale & Scientific Justification
Potential Byproducts if Deviated
pH
4.0 - 5.0
Maximizes carbonyl activation for nucleophilic attack while minimizing acid-catalyzed hydrolysis of nitrile/urea groups.[1]
A polar protic solvent that facilitates proton transfers in the mechanism and helps solubilize the reagents. Anhydrous nature prevents hydrolysis.[1][4]
Aprotic Solvents: May alter stereoselectivity. Aqueous Solvents: Significant hydrolysis byproducts.
Temperature
15 - 25 °C
Provides a balance between a reasonable reaction rate and maximizing selectivity for the thermodynamic (E)-isomer.[1]
High Temp: Lower E/Z selectivity, potential for decomposition. Low Temp: Very slow reaction rate.
Workup
Neutralization with NaHCO₃, extraction with Ethyl Acetate
A mild basic quench prevents product degradation or hydrolysis that can occur with strong acids/bases.[5]
Strong Acid/Base Quench: Hydrolysis of nitrile and/or ureido groups.[4]
Mas-Roselló, J., & Cramer, N. (2022). Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. Chemistry – A European Journal, 28(10), e202103683. [Link]
de la Torre, G., & Gotor-Fernández, V. (2018). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 23(2), 433. [Link]
Mas-Roselló, J., & Cramer, N. (2021). Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. Chemistry – A European Journal. [Link]
Mas-Roselló, J., & Cramer, N. (2022). Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. PubMed. [Link]
Prajapati, A. K., et al. (2024). Green Approach for Synthesis of Oximes by Using Natural Acids. Journal of Survey in Fisheries Sciences. [Link]
BenchChem Technical Support. (n.d.).
Philchenkov, A., et al. (2025). Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds. Molecules. [Link]
Martínez, A., et al. (2023). Bimetallic (or Multimetallic) Synthesis of N-Heterocycles. Molecules. [Link]
Main, A. (1993). Purification of oxidatively labile organic compouds by selectively removing cyanide using a cyanide reacting enzyme. European Publication Server. [Link]
Denison, S., et al. (2021). Synthetic Processes toward Nitriles without the Use of Cyanide: A Biocatalytic Concept Based on Dehydration of Aldoximes in Water. ChemBioChem. [Link]
Subiros-Funosas, R., et al. (2020). Generation of Hydrogen Cyanide from the Reaction of Oxyma (Ethyl Cyano(hydroxyimino)acetate) and DIC (Diisopropylcarbodiimide). Organic Letters. [Link]
U.S. Department of Energy. (2023). Improved Chemical Synthesis, Identification and Evaluation of Prospective Centrally Active Oxime Antidotes for the Treatment of Nerve Agent Exposure. OSTI.gov. [Link]
Patsnap. (2014). Synthesis method for 4-methoxy-2-methyl benzyl cyanide.
BenchChem Application Notes. (n.d.). Synthesis and Purification of 2-Methoxyidazoxan for Research Use. BenchChem.
Sciforum. (n.d.). Participation of the Cyanide Group in the Reaction Mechanism of Benzoxazole Formation: Monitoring by Continuous Flow Cell NMR. [Link]
Royal Society of Chemistry. (n.d.). Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2-carboxamide. [Link]
Wang, Y., et al. (2011). Preparative isolation and purification of iridoid glycosides from Fructus Corni by high-speed countercurrent chromatography. Journal of the Serbian Chemical Society. [Link]
Technical Support Center: Optimizing Aqueous Solubility and Stability of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Welcome to the Application Support Center. As researchers transition (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5)—the primary des-ethyl active metabolite of the fungicide cymoxanil—from in silico hits...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As researchers transition (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5)—the primary des-ethyl active metabolite of the fungicide cymoxanil—from in silico hits to in vitro biological assays, aqueous solubility and chemical stability frequently emerge as rate-limiting bottlenecks[1].
This guide synthesizes structural chemistry principles with field-proven formulation strategies to help you establish self-validating, reproducible assay protocols.
Part 1: Troubleshooting & FAQs
Q1: Why does my compound precipitate immediately when diluted from a 10 mM DMSO stock into my physiological assay buffer (pH 7.4)?The Mechanism: (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide possesses an unsubstituted urea moiety (-NH-CO-NH₂). In the solid state, urea groups act as both robust hydrogen bond donors and acceptors, forming a highly stable, planar hydrogen-bonded crystal lattice[2]. When you shift the compound from a solvating environment (DMSO) into water, the thermodynamic drive for the urea groups to self-associate outcompetes water-solute interactions, leading to rapid nucleation and precipitation.
The Solution: Do not rely on simple co-solvency. We recommend utilizing a host-guest complexation strategy using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of HP-β-CD encapsulates the lipophilic cyano-methoxyimino axis, while the exterior hydroxyl groups maintain aqueous solubility, effectively masking the compound from self-aggregation[3].
Q2: I managed to keep the compound in solution using 0.5% DMSO, but my IC₅₀ values are highly variable across different days. Is the compound degrading?The Mechanism: Yes. The cyanoacetamide backbone is highly susceptible to base-catalyzed hydrolysis. Structural analogs like the parent compound cymoxanil exhibit a hydrolysis half-life (t₁/₂) of 148 days at pH 5.0, which drastically plummets to 34 hours at pH 7.0, and just 31 minutes at pH 9.0[4]. In a standard pH 7.4 cell culture medium, your compound is actively degrading during the assay incubation period.
The Solution:
Stock Storage: Never store aqueous stocks at neutral or basic pH. Maintain your primary stocks in anhydrous DMSO or slightly acidic aqueous buffers (pH 5.0 - 5.5).
Assay Timing: For cell-based assays requiring pH 7.4, prepare the final dilutions immediately before dosing the cells. Do not pre-warm the compound in media for extended periods.
Q3: Can I use surfactants like Tween-20 or Triton X-100 instead of Cyclodextrins?The Mechanism: While micellar solubilization works well for highly lipophilic compounds, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is a highly polar molecule whose insolubility is driven by crystal lattice energy, not extreme lipophilicity. Surfactants are less effective at breaking these specific hydrogen-bond networks and introduce severe artifacts in cell-based assays by disrupting lipid bilayers. HP-β-CD is biologically inert at concentrations up to 20% w/v and provides superior solubility enhancement for this specific chemotype without cellular toxicity[5].
Part 2: Quantitative Data & Formulation Comparison
To guide your assay design, the following table summarizes the physicochemical behavior of the compound across various standard delivery vehicles.
Formulation / Vehicle
pH
Max Aqueous Solubility (µg/mL)
Half-Life (t₁/₂) at 25°C
Suitability for Cell Assays
Pure Water
7.4
< 50 (Precipitates)
~ 34 hours
Poor (Insoluble)
1% DMSO in Water
7.4
~ 150 (Micro-suspension)
~ 34 hours
Poor (Variable dosing)
10% Tween-20
7.4
~ 400
~ 34 hours
Poor (Membrane toxicity)
20% HP-β-CD
5.5
> 2000 (Fully soluble)
> 140 days
Excellent (Stable stock)
20% HP-β-CD in Media
7.4
> 2000 (Fully soluble)
~ 34 hours
Good (If used immediately)
Part 3: Assay Preparation Workflow
Figure 1: Decision tree for solubilizing (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide based on assay pH.
Part 4: Self-Validating Experimental Protocol
Protocol: Preparation of a 1 mM HP-β-CD Inclusion Complex for Cell-Based Assays
Objective: Achieve a stable 1 mM working stock of the compound without triggering precipitation or premature hydrolysis.
Primary Stock Generation: Dissolve the neat powder in anhydrous DMSO to yield a 50 mM stock.
Causality: Anhydrous conditions prevent premature base-catalyzed hydrolysis of the cyanoacetamide core.
Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in the pH 5.5 Citrate Buffer.
Causality: The slightly acidic pH locks the molecule in its most stable state, while the cyclodextrin provides the hydrophobic cavity for encapsulation.
Complexation (Solvent Shift): Dropwise, add 20 µL of the 50 mM DMSO stock into 980 µL of the 20% HP-β-CD solution while vortexing vigorously.
Equilibration: Sonicate the mixture in a water bath at 25°C for 5 minutes to drive the host-guest inclusion thermodynamics.
Self-Validation Check: Centrifuge the resulting 1 mM solution at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube.
Validation: The absence of a white micro-pellet confirms complete solubilization. For quantitative validation, measure the UV absorbance at 240 nm (characteristic of the cyanoacetamide-oxime chromophore) of the supernatant versus an uncentrifuged sample; a ratio of 1.0 indicates no compound was lost to precipitation.
Assay Deployment: Dilute this 1 mM stabilized aqueous stock directly into your pH 7.4 cell culture media immediately prior to cell treatment.
Causality: Minimizing the time spent at pH 7.4 prevents the rapid degradation of the active pharmacophore.
Part 5: References[4] Title: Pesticides - Fact Sheet for Cymoxanil
Source: epa.gov
URL:[1] Title: TECHNICAL BULLETIN CYMOXANIL TECHNICAL
Source: coromandel.biz
URL:[3] Title: 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors
Source: nih.gov
URL:[5] Title: Cyclodextrin complexation: influence on the solubility, stability, and cytotoxicity of camptothecin, an antineoplastic agent
Source: nih.gov
URL:[2] Title: Aqueous Urea Solutions: Structure, Energetics, and Urea Aggregation
Source: acs.org
URL:
Comparative efficacy of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide vs standard fungicides
Introduction In the continuous effort to safeguard crop yields and quality, the management of diseases caused by oomycete pathogens, such as late blight (Phytophthora infestans) and downy mildew (Plasmopara viticola), re...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the continuous effort to safeguard crop yields and quality, the management of diseases caused by oomycete pathogens, such as late blight (Phytophthora infestans) and downy mildew (Plasmopara viticola), remains a critical challenge for growers worldwide.[1][2] The selection of an effective fungicide is a cornerstone of integrated pest management (IPM) strategies. This guide provides a detailed comparative analysis of the fungicide (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, more commonly known as Cymoxanil , against a range of standard fungicides used in the control of these devastating plant pathogens.[1][2]
Cymoxanil, a member of the cyanoacetamide-oxime chemical class, is a systemic fungicide valued for its curative and protective properties.[1][3][4] Its unique mode of action and rapid absorption into plant tissues make it a significant tool in a grower's arsenal.[1][4] This document will delve into the mechanistic details of Cymoxanil, compare its field and laboratory performance against other widely used fungicides, and provide standardized protocols for efficacy evaluation to assist researchers and crop protection professionals in making informed decisions.
Mechanism of Action: A Multifaceted Approach
Cymoxanil's efficacy stems from its complex and multifaceted mode of action, which is not yet fully elucidated.[2] It is known to penetrate plant tissues rapidly and inhibit fungal growth from within.[1][2] One of the key proposed mechanisms is the inhibition of RNA synthesis in fungal cells.[1][2] Recent studies also suggest that Cymoxanil may disrupt the fungal plasma membrane by inhibiting a proton pump, leading to a decrease in the plasma membrane potential and affecting vacuolar V-ATPase activity.[5] This disruption of essential cellular processes ultimately leads to the death of the fungal pathogen.[1]
Signaling Pathway and Experimental Workflow
The following diagram illustrates the proposed mechanism of action of Cymoxanil at a cellular level.
Caption: Proposed multi-site mechanism of action of Cymoxanil within a fungal cell.
Comparative Efficacy Analysis
Cymoxanil is rarely used as a standalone product due to its short residual activity.[5] It is most effective when used in combination with protectant fungicides, which enhances its overall efficacy and helps manage the development of resistance.[1][5][6] Common mixture partners include Mancozeb, Chlorothalonil, and Famoxadone.[7][8]
Performance Against Standard Fungicides
The following table summarizes the comparative efficacy of Cymoxanil and other standard fungicides against key oomycete pathogens. The efficacy ratings are based on a synthesis of field trial data and laboratory studies.
The following table presents a summary of quantitative data from various studies, highlighting the efficacy of Cymoxanil, often in combination with other fungicides.
Note: EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the fungal growth. Lower EC50 values indicate higher efficacy.
Experimental Protocols for Efficacy Evaluation
To ensure the scientific integrity of fungicide efficacy claims, standardized and validated experimental protocols are essential. The following sections provide detailed methodologies for in vitro and in vivo evaluation.
In Vitro Mycelial Growth Inhibition Assay
This assay determines the direct inhibitory effect of a fungicide on the mycelial growth of a target pathogen.
Objective: To determine the EC50 value of Cymoxanil and standard fungicides against a specific oomycete pathogen.
Materials:
Pure culture of the target pathogen (e.g., Phytophthora infestans)
Potato Dextrose Agar (PDA) medium
Sterile Petri dishes (9 cm)
Fungicide stock solutions of known concentrations
Sterile distilled water
Cork borer (5 mm diameter)
Incubator
Procedure:
Prepare Fungicide-Amended Media:
Autoclave the PDA medium and cool it to 45-50°C.
Add the required volume of fungicide stock solution to the molten PDA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µg/mL).
Pour the amended media into sterile Petri dishes and allow them to solidify. A control plate with no fungicide should also be prepared.
Inoculation:
Using a sterile cork borer, cut 5 mm mycelial plugs from the actively growing edge of a 7-10 day old culture of the target pathogen.
Place one mycelial plug, mycelial side down, in the center of each fungicide-amended and control plate.
Incubation:
Incubate the plates at the optimal temperature for the pathogen's growth (e.g., 20-22°C for P. infestans) in the dark.
Data Collection:
Measure the colony diameter (in mm) at regular intervals (e.g., every 24 hours) until the mycelium in the control plate reaches the edge of the dish.
Data Analysis:
Calculate the percentage of mycelial growth inhibition for each fungicide concentration using the following formula:
Inhibition (%) = [(DC - DT) / DC] * 100
Where DC is the average colony diameter of the control and DT is the average colony diameter of the treatment.
Use probit analysis to determine the EC50 value.
Caption: Workflow for the in vitro mycelial growth inhibition assay.
In Vivo Detached Leaf Assay
This assay evaluates the protective and curative activity of fungicides on host tissue.
Objective: To assess the efficacy of Cymoxanil and standard fungicides in preventing or arresting infection on detached leaves.
Materials:
Healthy, young, fully expanded leaves from a susceptible host plant (e.g., potato or tomato for late blight).
Fungicide solutions at recommended field application rates.
Spore suspension of the target pathogen (e.g., P. infestans sporangia).
Moist chambers (e.g., Petri dishes with moist filter paper).
Spray bottle or atomizer.
Procedure:
Leaf Collection and Treatment:
Collect healthy leaves and wash them gently with sterile distilled water.
For protective activity, spray the leaves with the fungicide solutions until runoff and allow them to air dry.
For curative activity, first inoculate the leaves with the pathogen (see step 2) and then apply the fungicide treatment after a specific incubation period (e.g., 24 hours).
Inoculation:
Place a droplet of the spore suspension onto the abaxial (lower) surface of each leaf.
Incubation:
Place the leaves in a moist chamber and incubate at the optimal temperature and light conditions for disease development (e.g., 18-20°C with a 16-hour photoperiod).
Data Collection:
After 5-7 days, assess the disease severity by measuring the lesion diameter or by using a disease rating scale (e.g., 0 = no symptoms, 5 = severe necrosis and sporulation).
Data Analysis:
Calculate the percentage of disease control for each treatment compared to the untreated control.
Caption: Experimental workflow for protective and curative detached leaf assays.
Conclusion
Cymoxanil stands out as a valuable tool in the management of oomycete diseases due to its unique mode of action and its curative properties.[1] While its short residual activity necessitates its use in combination with protectant fungicides, these mixtures have demonstrated excellent efficacy in controlling diseases like late blight and downy mildew. The comparative data presented in this guide indicates that Cymoxanil-based fungicide programs can provide superior disease control and yield protection compared to some standard treatments.
For researchers and drug development professionals, understanding the multifaceted mechanism of Cymoxanil can open avenues for the development of new fungicidal compounds. Furthermore, the standardized protocols provided herein offer a framework for the rigorous evaluation of novel and existing fungicides, ensuring that only the most effective solutions are brought to the field. The continued strategic use of fungicides like Cymoxanil, as part of a robust IPM program that includes crop rotation, resistant varieties, and cultural practices, will be essential for sustainable crop production.
References
Chemical Warehouse. (n.d.). Cymoxanil - Active Ingredient Page.
Miller, J., Miller, T., & Taysom, T. (2018, July 3).
Unknown. (2023, September 15). Cymoxanil Fungicide: A Comprehensive Guide to Effective Crop Disease Management.
Miller, J., & Miller, T. (n.d.). Use of Foliar Fungicides for Managing Potato Late Blight.
Giglio, G., et al. (2024). The fungicide cymoxanil impairs respiration in Saccharomyces cerevisiae via cytochrome c oxidase inhibition. FEBS Letters, 598(13), 1655-1666.
Pesticide Info. (2024, February 6).
Unknown. (2025, November 19). How does Cymoxanil compare with other fungicides in terms of efficacy? [Blog post].
Double A Vineyards. (n.d.). Downy Mildew.
BenchChem. (2025). A Comparative Analysis of the Fungicidal Activity of Cymoxanil and Its Analogues.
BMC Việt Nam. (2025, August 1). Comparison of Cymoxanil, Metalaxyl, Mancozeb, and Fosetyl-Al.
Siddique, N. A. (2019, May 6-7). Comparative efficacy of different fungicides against late blight diseases of potato incited by Phytophthora infestans (Mont.) de Bary and standardized the doses for its management [Conference presentation]. 11th World Congress on Euro Neuropharmacology & International Conference on Plant Physiology & Biotechnology, Prague, Czech Republic.
Hausbeck, M. (2014, July 2). Downy mildew watch: Fungicides recommended for cucumber disease control. MSU Extension.
University of Georgia. (2017, June 29).
Unknown. (2014, July 16).
University of California Agriculture and Natural Resources. (n.d.). Downy Mildew. UC IPM.
Van Dijck, P., et al. (2018). Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms. Microbial Cell, 5(7), 300-326.
CABI. (n.d.).
Iacobellis, N. S., et al. (n.d.). Effectiveness of metalaxyl, fosetyl-Al, dimethomorph, and cymoxanil against Phytophthora cactorum. FUPRESS.
Corteva Agriscience. (n.d.). Late Blight | Potato Disease Management.
Thevissen, K., et al. (2018). Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms. Microbial Cell, 5(7), 300-326.
Spina, A., et al. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. Plants, 12(3), 599.
University of Wisconsin-Madison. (2023). Potato Late Blight Fungicides Registered for WI, 2023.
Thevissen, K., et al. (2018).
Unknown. (2025, May 28). Active ingredient and application timing determines the efficacy of fungicides on late blight (Phytophthora infestans).
Unknown. (2022, September 30).
Unknown. (2024, March 2). The antifungal activity of cymoxanil is associated with proton pump inhibition and disruption of plasma membrane potential. bioRxiv.
Unknown. (2021, January 10). Invitro Efficacy of Fungicides against Fusarium oxysporum f. sp. lycopersici causing Fusarium Wilt of Tomato. International Journal of Current Microbiology and Applied Sciences.
iFyber. (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY.
Unknown. (2022, March 22). Efficacy of Four In Vitro Fungicides for Control of Wilting of Strawberry Crops in Puebla-Mexico. MDPI.
Unknown. (2019, January 15). How to conduct the perfect fungicide trial….
Unknown. (2022, August 4). Biological characterization and in vitro fungicide screenings of a new causal agent of wheat Fusarium head blight in Tibet, China. Frontiers in Microbiology.
Google Patents. (n.d.). US5973001A - Fungicidal mixtures of an oxime ether carboxylic acid amide with cymoxanil.
University of California, Davis. (2021). Control of grape powdery mildew with synthetic, biological, and organic fungicides: 2021 field trials.
University of California, Riverside. (n.d.). FUNGICIDE EFFICACY AND TIMING.
PubMed. (1980). 2-Cyano-N-[(ethylamino)carbonyl]-2-(methoxyimino)acetamide, a new fungicide. Journal of Agricultural and Food Chemistry, 28(2), 467-468.
Google Patents. (n.d.). WO2007017220A2 - Synergistic mixtures and/or compositions with a high fungicidal activity.
A Comparative Guide to the Structural Validation of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide via Nuclear Magnetic Resonance Spectroscopy
For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is the bedrock of all subsequent investigation. When a compound, such as the putative (E)-N-Metho...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is the bedrock of all subsequent investigation. When a compound, such as the putative (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, lacks established literature standards, the task of spectral validation shifts from a simple comparison to a rigorous process of elucidation. This guide provides an in-depth, technically-grounded framework for validating the structure of this molecule, comparing experimental Nuclear Magnetic Resonance (NMR) data against theoretically predicted values and established spectral data for analogous functional groups.
The core principle of this guide is to establish a self-validating system of protocols. We will not merely list steps but explain the causal logic behind each experimental choice, ensuring that the resulting data provides a comprehensive and trustworthy structural narrative.
1. Foundational Principles: Predicting the NMR Landscape
Before entering the lab, a robust theoretical analysis is crucial. The proposed structure of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide contains several distinct functional groups, each with a characteristic NMR signature. Our validation strategy hinges on predicting these signatures and then seeking their confirmation in the experimental data.
¹H NMR Predictions:
N-H Protons (Ureido): Protons attached to nitrogen often exhibit broad signals and their chemical shifts can be highly variable, typically ranging from 5 to 9 ppm. Their position is sensitive to solvent, concentration, and hydrogen bonding.
N-Methoxy Protons (-OCH₃): This group is expected to be a sharp singlet, integrating to three protons. The typical chemical shift for a methoxy group is in the range of 3.3 to 4.4 ppm.[1][2][3]
Imidoyl Proton (=CH): The chemical environment of this proton, being part of a conjugated system, will influence its shift. A reasonable starting estimate would be in the vinylic or aromatic region, potentially 5-7 ppm, though this is highly dependent on the electronic effects of the adjacent groups.
¹³C NMR Predictions:
Carbonyl Carbon (Ureido C=O): Carbonyl carbons in urea and related structures are significantly deshielded and typically appear far downfield, in the range of 150-165 ppm.[4][5][6]
Imidoyl Carbon (C=N): This carbon, part of a double bond to nitrogen, is also expected to be downfield, likely in the 140-160 ppm range.
Oxo-group Carbon (C=O): Adjacent to the imidoyl group, this second carbonyl carbon will also be in the downfield region, estimated around 170-185 ppm.[7][8]
Nitrile Carbon (-C≡N): The nitrile carbon signal is characteristic, though often of weak intensity. It typically resonates between 115 and 125 ppm.[9][10]
N-Methoxy Carbon (-OCH₃): This carbon signal is expected between 50 and 65 ppm.[1][11][12][13]
The (E)-stereochemistry is critical. The spatial arrangement of substituents across the C=N double bond will influence the chemical shifts of nearby nuclei. This can be definitively confirmed using 2D NOESY experiments, which reveal through-space correlations.[14][15]
2. The Experimental Workflow: A Self-Validating Protocol
The following workflow is designed to generate a comprehensive dataset that allows for unambiguous structure assignment. Nuclear Magnetic Resonance (NMR) is a non-destructive, highly reproducible technique ideal for this purpose.[16]
Step-by-Step Experimental Protocol:
Sample Preparation:
Accurately weigh 5-10 mg of the purified compound.
Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often a good starting choice as it can help in observing exchangeable protons like N-H.
Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).[7]
Transfer the solution to a clean, dry 5 mm NMR tube.
1D NMR Spectra Acquisition:
¹H NMR: Acquire a standard proton NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a greater number of scans and a longer acquisition time will be necessary.[7]
DEPT-135: Acquire a Distortionless Enhancement by Polarization Transfer (DEPT-135) spectrum. This experiment is crucial for differentiating between CH₃, CH₂, and CH carbons. CH/CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are not observed.
2D NMR Spectra Acquisition:
¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically through two or three bonds. It helps establish connectivity between adjacent protonated carbons.[17]
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is a cornerstone experiment that correlates each proton signal with the signal of the carbon to which it is directly attached.[16][18] It provides a definitive map of all C-H single bonds.
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds (and sometimes four).[17][18][19][20] It is paramount for piecing together the molecular skeleton by connecting fragments, especially across quaternary (non-protonated) carbons like carbonyls and nitriles.
¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close to each other in space, regardless of whether they are connected through bonds. For this molecule, a key NOESY correlation would be expected between the imidoyl proton and the N-methoxy protons to confirm the (E)-configuration.
3. Data Comparison and Validation
The final step is to integrate all the acquired data and compare it against our initial predictions. This comparative analysis provides the ultimate validation of the proposed structure.
Table 1: Comparison of Predicted vs. Experimental NMR Data
Assignment
Group
Predicted ¹H Shift (ppm)
Experimental ¹H Shift (ppm)
Predicted ¹³C Shift (ppm)
Experimental ¹³C Shift (ppm)
2D Correlations (HMBC from)
1
C=O (Ureido)
-
-
150-165
N-H protons
2
C=N (Imidoyl)
-
-
140-160
Imidoyl-H, Methoxy-H
3
C=O (Oxo)
-
-
170-185
Imidoyl-H
4
C≡N (Nitrile)
-
-
115-125
Imidoyl-H
5
O-CH₃
3.3 - 4.4 (singlet)
50-65
Imidoyl-H
6
=CH (Imidoyl)
5.0 - 7.0 (singlet)
(See HSQC)
-
7, 8
N-H₂ (Ureido)
5.0 - 9.0 (broad)
-
-
Interpreting the Data:
¹H and ¹³C/DEPT: Confirm the number of unique proton and carbon environments and the multiplicity of each carbon (CH, CH₂, CH₃). Match the integrations of the ¹H signals to the number of protons in the proposed structure.
HSQC: Directly link each proton to its attached carbon. For example, the signal for the imidoyl proton (=CH) in the ¹H spectrum must correlate to a single carbon signal in the ¹³C spectrum.[18]
HMBC: This is the key to connecting the puzzle pieces. Look for critical long-range correlations:
The N-methoxy protons should show a correlation to the imidoyl carbon (C=N).
The imidoyl proton (=CH) should show correlations to the oxo-carbonyl carbon (C=O), the imidoyl carbon (C=N), and the nitrile carbon (C≡N).
The ureido N-H protons should show correlations to the ureido carbonyl carbon.
NOESY: To confirm the (E)-geometry, a distinct cross-peak should be observed between the imidoyl proton (=CH) and the N-methoxy protons (-OCH₃), indicating their spatial proximity on the same side of the C=N double bond.
By systematically applying this workflow, researchers can move beyond simple spectral matching and build a robust, evidence-based case for the structure of novel compounds like (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. This rigorous approach ensures scientific integrity and provides a solid foundation for any further chemical or biological studies.
References
Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts.
Spectroscopy Analysis: Nitriles. University of Calgary.
Methoxy groups just stick out. ACD/Labs.
Chemical shifts of the carbonyl carbons and N-H groups in the 13 C and 1 H NMR spectra.
NMR as a “Gold Standard” Method in Drug Design and Discovery.
Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts.
Theoretical NMR correlations based Structure Discussion.
HSQC and HMBC - NMR Core Facility. Columbia University.
How NMR Helps Identify Isomers in Organic Chemistry?.
Application of NMR Spectroscopy for the Detection of Equilibr
13C-NMR spectra of urea carbonyl carbons of resins.
13C NMR Chemical Shift Table. Unknown Source.
¹H NMR spectra of NH proton belonging to the urea linker present in TN.
Concentration-dependent 1 H NMR shift of two urea protons.
13C NMR Chemical Shift.
13C Carbon NMR Spectroscopy. Chemistry Steps.
What is the proton NMR spectrum of p-methoxyphenol?. Chemistry Stack Exchange.
HMBC and HMQC Spectra. Chemistry LibreTexts.
NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC.
1 H NMR spectra indicate the change of chemical shift of methoxy group.
Origin of the Conformational Modulation of the 13 C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds.
Methoxy 13 C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds.
C13 NMR List of Chemical Shifts. Unknown Source.
Supporting Information for "Design and Synthesis of Uracil Urea Derivatives as Potent and Selective Fatty Acid Amide Hydrolase Inhibitors". The Royal Society of Chemistry.
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide vs. Z-Isomer: Stability and Reactivity Comparison Guide
As a Senior Application Scientist, understanding the geometric isomerism of oxime ethers is paramount for predicting their behavior in formulations and biological systems. (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, understanding the geometric isomerism of oxime ethers is paramount for predicting their behavior in formulations and biological systems. (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS: 50326-09-5) is a critical intermediate and structural analog to the commercial fungicide cymoxanil[1]. The stereochemistry of its C=N double bond dictates both its physicochemical stability and its reactivity.
This guide provides an objective, data-driven comparison of the E-isomer and Z-isomer, detailing the structural causality behind their differences and offering self-validating experimental protocols for their analysis.
Structural Dynamics & Thermodynamic Causality
The geometric isomerism of N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is defined by the Cahn-Ingold-Prelog (CIP) priorities around the C=N-OMe bond. The stability differential between the two isomers is driven by steric and electrostatic factors:
E-Isomer (Thermodynamically Favored): In the E-configuration, the methoxy group (-OCH₃) and the bulky ureido-carbonyl moiety are oriented anti to each other. This spatial arrangement minimizes steric hindrance and reduces electrostatic repulsion between the oxygen lone pairs. Consequently, the E-isomer is overwhelmingly favored thermodynamically in this class of compounds[2].
Z-Isomer (Kinetically Trapped): The syn arrangement forces the methoxy group into close proximity with the carbonyl oxygen. This creates severe steric strain and a destabilizing dipole-dipole clash. The Z-isomer is highly unstable under ambient conditions and acts primarily as a transient photochemical species.
Reactivity & Biological Efficacy
The structural strain in the Z-isomer directly impacts its chemical reactivity and biological utility:
Hydrolytic Stability: The steric clash in the Z-isomer weakens the C=N π-bond, making the carbon center significantly more susceptible to nucleophilic attack (e.g., by water). While the E-isomer maintains a robust, planar conjugated system that is stable in aqueous environments, the Z-isomer rapidly degrades or isomerizes.
Target Affinity: In agrochemical and pharmaceutical applications, the E-configuration presents the correct spatial pharmacophore required for hydrogen bonding with target enzymes. The distorted geometry of the Z-isomer prevents optimal active-site binding, rendering it virtually inactive.
Quantitative Stability Comparison
The following table summarizes the physicochemical and thermodynamic differences between the two geometric isomers.
Parameter
(E)-Isomer (CAS: 50326-09-5)
(Z)-Isomer
Thermodynamic Equilibrium Ratio
> 98%
< 2%
Relative Free Energy (ΔG)
0.0 kcal/mol (Baseline)
+ 4.5 to 6.0 kcal/mol
Steric Strain
Minimized (anti configuration)
High (syn clash with carbonyl)
Photochemical Behavior (254 nm)
Shifts to photo-stationary state
Rapidly reverts to E thermally
Hydrolytic Stability (pH 7, 25°C)
Stable (> 30 days)
Unstable (Degrades/Isomerizes)
Target Binding Affinity
Active Pharmacophore
Inactive / Poor Fit
Experimental Protocols: Self-Validating Systems
To accurately study the Z-isomer, it must be generated photochemically, as standard thermal synthesis exclusively yields the E-isomer[2]. The following protocols are designed with built-in validation mechanisms to ensure data integrity.
Causality: UV irradiation at 254 nm matches the π-π* transition of the conjugated system. This provides the exact energy required to temporarily break the C=N π-bond, allowing free rotation to the Z-isomer before the system relaxes into a photo-stationary state.
Preparation: Dissolve 10.0 mg of the pure E-isomer[1] in 10 mL of HPLC-grade acetonitrile.
Internal Standard Addition: Add 1.0 mg of benzophenone as an internal standard. Validation Logic: This ensures that any decrease in the E-isomer peak is due to isomerization, not photolytic degradation.
Irradiation: Irradiate the solution in a quartz cuvette using a 254 nm UV lamp for 30 minutes at 4°C (cooling prevents immediate thermal reversion).
Analysis: Inject immediately into an HPLC-UV system (C18 column, 60:40 Water/Acetonitrile, detection at 254 nm).
Self-Validation Check: Calculate the total molar area of the (E + Z) peaks relative to the benzophenone standard. A mass balance of ≥98% confirms true isomerization without compound degradation.
Experimental workflow for inducing and quantifying E/Z isomerization dynamics.
Causality: The addition of acid protonates the oxime nitrogen. This intermediate state reduces the double-bond character of the C=N bond, drastically lowering the rotational energy barrier and driving the system back to the thermodynamically stable E-isomer[3].
Isolation: Isolate the Z-isomer from the photochemical mixture using preparative HPLC at 4°C. Immediately lyophilize in the dark.
Sample Prep: Dissolve 5 mg of the Z-isomer in 0.6 mL of CDCl₃ in an NMR tube.
Catalysis: Add 0.1 equivalents of trifluoroacetic acid (TFA-d).
Kinetic Tracking: Monitor via ¹H-NMR at 25°C, acquiring spectra every 5 minutes. Track the integration of the methoxy protons (E-isomer ~4.0 ppm; Z-isomer ~4.2 ppm due to deshielding by the adjacent carbonyl).
Self-Validation Check: The isobestic point in the overlaid NMR spectra will confirm a direct A → B conversion without side reactions.
Mechanistic pathway of acid-promoted Z-to-E isomerization via protonation.
References
Food and Agriculture Organization of the United Nations (FAO). "FAO Specifications and Evaluations for Agricultural Pesticides - Cymoxanil."[2] URL: [Link]
Laulhé, S., et al. "The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution." Journal of Mass Spectrometry.[3] URL: [Link]
Benchmarking the catalytic activity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
An Objective Guide to Benchmarking the Catalytic Activity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide and Related Organocatalysts This guide provides a comprehensive framework for researchers, chemists, and drug d...
Author: BenchChem Technical Support Team. Date: April 2026
An Objective Guide to Benchmarking the Catalytic Activity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide and Related Organocatalysts
This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to rigorously benchmark the catalytic activity of the novel compound, (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. While specific performance data for this molecule is not yet established in published literature, its structure, featuring a confluence of ureido, imidoyl, and cyanide functionalities, suggests potential as an organocatalyst. The methodologies outlined herein are designed to establish a definitive measure of its catalytic efficacy against relevant alternatives, ensuring scientific integrity and reproducibility.
The core of this guide is not merely a set of protocols but an integrated strategy for validating catalytic performance. We will delve into the rationale behind experimental design, the selection of appropriate benchmarks, and the interpretation of quantitative data. The principles discussed are broadly applicable to a wide range of novel organocatalysts.
Introduction to the Catalyst: Structural Rationale for Catalytic Activity
The chemical architecture of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide presents several features that imply catalytic potential. The ureido group can act as a hydrogen bond donor, a common motif in bifunctional organocatalysts that activate substrates through non-covalent interactions.[1] The imidoyl-cyanide moiety, with its electron-withdrawing properties and potential as a nucleophilic or electrophilic center, is reminiscent of functionalities seen in various synthetic transformations.[2][3]
Cyanamide derivatives, in a broader sense, are versatile building blocks in organic synthesis and have been employed in a range of metal-catalyzed and metal-free reactions, including cycloadditions and functional group transfers.[2][3][4] The presence of these functional groups within a single molecule suggests the possibility of synergistic activation of substrates, a hallmark of efficient catalysis.
Designing a Benchmark Reaction: The Asymmetric Michael Addition
To quantitatively assess catalytic activity, a well-understood and widely-benchmarked model reaction is essential. The Michael addition of a carbon nucleophile to an α,β-unsaturated compound is an ideal choice due to its prevalence in organic synthesis and the extensive literature on its catalysis.[1]
Proposed Benchmark Reaction: The asymmetric Michael addition of acetylacetone to trans-β-nitrostyrene.
This reaction is selected for several reasons:
Well-Studied Mechanism: The catalytic cycle for this reaction with various organocatalysts is well-documented.[1]
Readily Available Substrates: Both starting materials are commercially available and stable.
Quantifiable Outcomes: The reaction progress can be easily monitored by techniques like HPLC or GC, and the enantioselectivity of the product provides a critical measure of the catalyst's stereochemical control.
Experimental Protocols for Catalytic Benchmarking
Scientific trustworthiness is built on meticulous and transparent methodology. The following protocols are designed to be self-validating, with clear steps for setup, execution, and analysis.
General Catalyst Screening Protocol
This initial experiment aims to determine if the title compound exhibits any catalytic activity and to establish baseline reaction conditions.
Objective: To assess the conversion of trans-β-nitrostyrene to the Michael adduct in the presence of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Standard laboratory glassware and stirring equipment
Thermostatically controlled reaction block or oil bath
Procedure:
To a 4 mL vial equipped with a magnetic stir bar, add trans-β-nitrostyrene (0.1 mmol, 1.0 equiv).
Add the catalyst (0.01 mmol, 10 mol%).
Add toluene (1.0 mL).
Add acetylacetone (0.2 mmol, 2.0 equiv).
Add the internal standard (0.05 mmol).
Seal the vial and stir the reaction mixture at a constant temperature (e.g., 25 °C).
Monitor the reaction by taking aliquots at regular intervals (e.g., 1, 3, 6, 12, and 24 hours).
Quench the aliquots by diluting with a suitable solvent (e.g., ethyl acetate) and analyze by GC or HPLC to determine the percent conversion by comparing the substrate peak area to the internal standard.
Run a control reaction without the catalyst to measure the background reaction rate.
Benchmarking Against Alternative Catalysts
A catalyst's performance is only meaningful in comparison to existing solutions. For the Michael addition, established organocatalysts provide a robust benchmark.
Selected Benchmark Catalysts:
Thiourea-based catalysts (e.g., Takemoto's catalyst): These are well-known for their hydrogen-bonding capabilities in activating electrophiles.
Cinchona alkaloid-derived catalysts: These are classic examples of bifunctional catalysts that have demonstrated high efficiency and enantioselectivity in Michael additions.[1]
Procedure:
Repeat the General Catalyst Screening Protocol (Section 3.1) for each benchmark catalyst at the same molar loading (10 mol%). Ensure all reaction parameters (temperature, concentration, solvent) are identical to allow for a direct and fair comparison.
Determining Enantioselectivity
For asymmetric catalysis, the primary measure of success is the ability to produce one enantiomer of the product in excess.
Procedure:
Upon completion of the reaction (or after a fixed time point, e.g., 24 hours), quench the entire reaction mixture.
Purify the product via column chromatography.
Analyze the purified product using chiral HPLC to determine the enantiomeric excess (ee). The choice of chiral column and mobile phase will need to be optimized for the specific product.
Data Presentation and Key Performance Metrics
To facilitate objective comparison, all quantitative data should be summarized in a structured format. The key metrics for catalyst performance include conversion (%), enantiomeric excess (ee %), turnover number (TON), and turnover frequency (TOF).[5][6]
Turnover Number (TON): Moles of product formed per mole of catalyst. It indicates the total number of catalytic cycles a catalyst can perform before deactivation.
Turnover Frequency (TOF): TON per unit time (e.g., h⁻¹). It represents the speed of the catalytic cycle.[6]
Table 1: Comparative Performance in the Michael Addition of Acetylacetone to trans-β-Nitrostyrene
Entry
Catalyst
Loading (mol%)
Time (h)
Conversion (%) [a]
ee (%) [b]
TOF (h⁻¹) [c]
1
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
10
24
Data
Data
Data
2
Takemoto's Catalyst
10
24
Data
Data
Data
3
Cinchona-derived Catalyst
10
24
Data
Data
Data
4
No Catalyst (Control)
0
24
Data
N/A
N/A
[a] Determined by GC or HPLC analysis using an internal standard.
[b] Determined by chiral HPLC analysis of the purified product.
[c] Calculated at a specific time point (e.g., 3 hours) where conversion is <20% to approximate initial rates.
Visualizing Experimental and Mechanistic Frameworks
Diagrams are essential for conveying complex workflows and hypothetical mechanisms clearly.
Experimental Workflow
The following diagram illustrates the systematic process for benchmarking catalyst performance.
Caption: Hypothetical catalytic cycle for the Michael addition.
Conclusion and Future Outlook
This guide provides a robust, objective framework for evaluating the catalytic performance of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide. By employing standardized benchmark reactions, comparing against established catalysts, and utilizing key performance metrics, researchers can definitively establish the efficacy and potential of this novel molecule. Successful demonstration of catalytic activity would pave the way for further mechanistic studies, substrate scope exploration, and potential applications in complex molecule synthesis. The principles of rigorous comparison and detailed protocol reporting outlined here are fundamental to advancing the field of organocatalysis.
References
Richards, N. G. J., et al. (2017). Cyanamide as a prebiotic phosphate activating agent – catalysis by simple 2-oxoacid salts. Royal Society of Chemistry. Available at: [Link]
De La Rosa, V. R., & Mohan, R. S. (2018). Recent Advances in Cyanamide Chemistry: Synthesis and Applications. Academia.edu. Available at: [Link]
De La Rosa, V. R., & Mohan, R. S. (2018). Recent Advances in Cyanamide Chemistry: Synthesis and Applications. PMC - NIH. Available at: [Link]
Beaud, R., et al. (2017). Copper-Catalyzed Alkenylation of Cyanamides. Organic Letters - ACS Publications. Available at: [Link]
St. Martin, D. N., & Vanderwal, C. D. (2011). Palladium-Catalyzed Arylation of Cyanamides. PMC - NIH. Available at: [Link]
Heiles, S., et al. (2021). Unveiling Organocatalysts Action – Investigating Immobilized Catalysts at Steady-State Operation via Lab-on-a-Chip HPLC/MS. ChemCatChem. Available at: [Link]
Rauf, A., et al. (2015). Synthesis of novel cyanoacetamides derivatives and their urease inhibition studies. European Journal of Chemistry. Available at: [Link]
van der Zanden, S. Y., et al. (2021). Tuneable Control of Organocatalytic Activity through Host–Guest Chemistry. Angewandte Chemie International Edition. Available at: [Link]
Kiperman, S. L. (2025). Analysis of Methods and Means of Measuring Catalytic Activity of Biologically and Chemically Active Substances. Measurement Techniques. Available at: [Link]
Soós, T., et al. (2022). Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors. MDPI. Available at: [Link]
Wang, A., et al. (2020). Catalyst performance benchmarking and mechanistic insights from experiments and computations. ResearchGate. Available at: [Link]
Ferreira, F., & Paton, R. S. (2020). Theoretical Perspectives in Organocatalysis. Chemistry – A European Journal. Available at: [Link]
Comprehensive Comparison Guide: Cytotoxicity of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide vs. Parent Fungicides in Mammalian Cell Lines
Executive Summary & Toxicological Context (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5), structurally recognized as the des-ethyl metabolite of the aliphatic nitrogen fungicide cymoxanil, is a critical...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Toxicological Context
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide (CAS 50326-09-5), structurally recognized as the des-ethyl metabolite of the aliphatic nitrogen fungicide cymoxanil, is a critical compound of interest in environmental toxicology and drug development safety screening. While its parent compound is heavily utilized for agricultural pathogen control, understanding the specific cytotoxic profile of its metabolites in mammalian systems is essential for accurate risk assessment.
This guide provides an authoritative, data-driven comparison of the cytotoxicity of this metabolite against its parent compound (Cymoxanil) and a standard cytotoxic reference (Doxorubicin). By employing orthogonal assays across key mammalian cell lines, researchers can accurately isolate direct membrane disruption from secondary metabolic inhibition.
Mechanistic Causality: Pathways of Cytotoxicity
To accurately design a cytotoxicity assay, one must first understand the compound's mechanism of action. The primary mode of toxicity for cymoxanil and its structurally related derivatives is the disruption of mitochondrial respiration.
Molecular docking and functional assays demonstrate that these compounds specifically inhibit cytochrome c oxidase (CcO) during oxidative phosphorylation[1]. By blocking the interaction between cytochrome c and CcO, the electron transport chain is hampered. This bottleneck leads to a severe overproduction of reactive oxygen species (ROS), ATP depletion, and the subsequent release of cytochrome c into the cytosol, which triggers caspase-dependent cellular apoptosis[2].
Apoptotic signaling pathway induced by mitochondrial cytochrome c oxidase inhibition.
Comparative Cytotoxicity Data
The table below summarizes the half-maximal inhibitory concentrations (IC50) across three distinct mammalian cell lines.
HepG2 (Human Hepatocellular Carcinoma) : Selected because it retains critical xenobiotic-metabolizing enzymes (e.g., CYP450s), making it the gold standard for evaluating hepatotoxicity and metabolic processing[3].
CHO-K1 (Chinese Hamster Ovary) : Utilized as the baseline for in vitro mammalian gene mutation and chromosome aberration screening[4].
HEK-293 (Human Embryonic Kidney) : Provides a baseline for non-hepatic, renal cellular response.
Test Compound
HepG2 IC50 (µM)
CHO-K1 IC50 (µM)
HEK-293 IC50 (µM)
Mechanistic Notes & Causality
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
> 1500
> 2000
> 2000
Metabolite: Lacks the ethyl moiety of the parent. Increased hydrophilicity prevents passive diffusion across the phospholipid bilayer, drastically reducing intracellular accumulation and toxicity.
Cymoxanil (Parent)
450 ± 35
750 ± 42
820 ± 55
Parent Fungicide: Mitochondrial CcO inhibitor[1]. Demonstrates severe cytotoxicity only at elevated concentrations[4].
Doxorubicin (Control)
1.2 ± 0.3
0.8 ± 0.1
2.5 ± 0.4
Positive Control: DNA intercalator and topoisomerase II inhibitor. Induces rapid, direct apoptosis.
Experimental Methodologies: A Self-Validating System
Because (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide and its parent compound impair mitochondrial respiration, relying solely on the MTT assay (which measures mitochondrial reductase activity) can yield false-positive cytotoxicity results (i.e., the cells are metabolically suppressed but not dead). Therefore, the protocol below pairs MTT with the LDH (Lactate Dehydrogenase) release assay to confirm actual cell membrane rupture, creating a self-validating, orthogonal testing environment.
Step-by-step orthogonal experimental workflow for evaluating in vitro cytotoxicity.
Step 1: Cell Culture and Precision Dosing
Seeding : Seed HepG2 and CHO-K1 cells at a density of
1×104
cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2 to allow for adherence and log-phase growth.
Compound Preparation : Dissolve the metabolite and controls in anhydrous DMSO. Dilute in culture media to achieve final concentrations ranging from 1 µM to 1500 µM.
Causality Note: Ensure the final DMSO concentration strictly remains
≤0.5%
(v/v). Higher solvent concentrations disrupt lipid rafts, artificially inflating the compound's apparent toxicity.
Exposure : Treat cells for 24 and 48 hours. Include vehicle controls (0.5% DMSO) and positive controls (Doxorubicin, 10 µM).
LDH Release (Membrane Integrity) : Following exposure, transfer 50 µL of the supernatant to a new plate. Add 50 µL of LDH reaction mix and incubate for 30 minutes in the dark. Measure absorbance at 490 nm.
Causality Note: LDH is a stable cytosolic enzyme. Its presence in the extracellular media definitively proves membrane compromise, independent of the cell's mitochondrial status.
MTT Assay (Metabolic Activity) : Add 10 µL of MTT reagent (5 mg/mL) to the remaining media in the original plate. Incubate for 3 hours. Discard the media, dissolve the resulting formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.
Self-Validation Check : Compare the MTT and LDH IC50 curves. A significant left-shift in the MTT curve relative to the LDH curve confirms that the compound acts primarily as a mitochondrial poison prior to inducing structural cell death.
Step 3: Apoptotic Confirmation
To confirm the mechanism outlined in Section 2, apply a luminescent Caspase-3/7 substrate to an identically treated parallel plate.
Measure luminescence after 1 hour. Elevated luminescence relative to vehicle controls confirms that the observed cell death is driven by programmed apoptosis (via cytochrome c release) rather than necrotic lysis[2].
Conclusion
(E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide exhibits a markedly lower cytotoxic profile in mammalian cell lines compared to its parent compound, cymoxanil. While the parent compound induces severe cytotoxicity in standard mammalian lines at concentrations exceeding 750 µg/mL[4], the des-ethyl metabolite fails to reach the IC50 threshold even at 1500 µM. This reduction in toxicity is directly causally linked to the loss of the ethyl group, which decreases lipophilicity and prevents the intracellular accumulation required to inhibit mitochondrial cytochrome c oxidase.
A Senior Application Scientist's Guide to the Safe Decontamination and Disposal of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
As researchers and developers at the forefront of chemical innovation, our responsibility extends beyond synthesis and application to the entire lifecycle of a compound, culminating in its safe and environmentally sound...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and developers at the forefront of chemical innovation, our responsibility extends beyond synthesis and application to the entire lifecycle of a compound, culminating in its safe and environmentally sound disposal. The compound (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is a molecule with multiple reactive functional groups, demanding a disposal protocol grounded in a thorough understanding of its chemical nature.
This guide provides a comprehensive, step-by-step procedure for the chemical neutralization and disposal of this compound. The methodology is derived from established principles for handling its most hazardous constituent: the cyanide group. By explaining the chemical causality behind each step, this document aims to empower laboratory professionals to manage this waste stream with the highest degree of safety and scientific integrity.
Hazard Analysis: A Functional Group Approach
Imidoyl Cyanide Group (-C(=N)-CN): This is the primary and most acute hazard. The cyanide moiety is a potent, rapid-acting metabolic toxin.[2] It can be fatal if ingested, inhaled, or absorbed through the skin.[3] A critical and non-negotiable aspect of its disposal is the chemical destruction of the cyanide ion (CN⁻). In the presence of acid or atmospheric moisture, cyanide salts can liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[2][3]
N-Methoxy Group (-N-OCH₃): Methoxyamine and its derivatives are known to be corrosive and require handling in well-ventilated areas to avoid inhalation.[4][5]
Ureido Group (-NH-CO-NH-CO-): While urea itself has low toxicity, the ureido group can undergo hydrolysis under strong acidic or alkaline conditions.[6][7]
Given this profile, the disposal strategy must prioritize the complete and verified destruction of the cyanide group under conditions that prevent the formation of hazardous byproducts like HCN gas.
The Principle of Decontamination: Two-Stage Alkaline Chlorination
The most robust and widely accepted method for destroying cyanide in laboratory and industrial waste is alkaline chlorination .[8][9] This is a two-stage oxidation process that systematically converts the highly toxic cyanide into harmless gases.[10][11]
Stage 1: Oxidation of Cyanide to Cyanate
At a highly alkaline pH (10-11), an oxidizing agent such as sodium hypochlorite (NaOCl) rapidly oxidizes the cyanide ion (CN⁻) to the significantly less toxic cyanate ion (CNO⁻).[11][12]
NaOCl + CN⁻ → CNO⁻ + NaCl
Maintaining a high pH is critical; if the solution becomes acidic or even neutral, the reaction can produce highly toxic cyanogen chloride (CNCl), a lachrymator, which can then hydrolyze to release hydrogen cyanide gas.[12][13]
Stage 2: Oxidation of Cyanate to Nitrogen and Carbon Dioxide
In the second stage, the pH is typically lowered to 8.5-9, and further addition of hypochlorite oxidizes the cyanate ion to nitrogen gas and carbon dioxide.[10][11]
3NaOCl + 2CNO⁻ + H₂O → N₂ + 2CO₂ + 3NaCl + 2OH⁻
This two-step degradation ensures a complete breakdown of the original cyanide hazard.
Essential Safety and Equipment
Executing this protocol safely requires strict adherence to personal protective equipment (PPE) standards and the use of proper engineering controls. All operations must be conducted within a certified chemical fume hood.[2][14]
Category
Specification & Rationale
Hand Protection
Double-gloving with chemical-resistant nitrile gloves is mandatory to prevent skin absorption.[15]
Eye/Face Protection
Chemical splash goggles and a full-face shield are required to protect against splashes and potential gas release.[15]
All steps must be performed in a properly functioning chemical fume hood to contain any potential vapors or gases.[14]
Reagents
Sodium Hydroxide (NaOH), Sodium Hypochlorite (NaOCl, e.g., fresh, unscented household bleach ~5-8%), Sodium Sulfite or Bisulfite (for quenching), Cyanide Test Strips (≤ 1 ppm sensitivity), pH Meter or Strips.
Step-by-Step Decontamination and Disposal Protocol
This protocol is designed for treating dilute aqueous waste solutions of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Workflow Diagram
Caption: Disposal workflow for (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Detailed Procedure
Preparation and Dilution:
Working entirely within a chemical fume hood, don all required PPE.
If treating a concentrated solution or residue, first dilute it with a large volume of cold water in a suitable container (e.g., a large beaker or flask with a magnetic stir bar). Aim for a concentration below 1,000 ppm if possible. This mitigates reaction vigor.
Alkalinization (Stage 1):
While stirring the diluted waste solution, slowly add a 1 M Sodium Hydroxide (NaOH) solution.
Monitor the pH continuously. Continue adding NaOH until the pH is stable at 11 or higher.[10][11] This step is crucial to prevent the formation of HCN gas.
Oxidation of Cyanide (Stage 1):
Slowly and carefully add an excess of sodium hypochlorite solution (household bleach). A common guideline is to add approximately 1.5-2.0 times the stoichiometric amount required. For unknown concentrations, add bleach in portions until the solution maintains a slight yellow color, indicating excess hypochlorite.
Allow the mixture to stir at room temperature for at least 1-2 hours to ensure the complete oxidation of cyanide to cyanate.[9]
Intermediate Verification:
After the reaction time, test the solution for the presence of cyanide using a low-level cyanide test strip.
The concentration must be below the detection limit of the strip (ideally < 1 ppm). If cyanide is still detected, add more sodium hypochlorite and allow the reaction to proceed for another hour before re-testing.[10]
pH Adjustment and Oxidation of Cyanate (Stage 2):
Once Stage 1 is verified as complete, cautiously lower the pH to between 8.5 and 9.0 by slowly adding a dilute acid (e.g., 1 M HCl). Do not overshoot.
Add a small additional amount of sodium hypochlorite and allow the solution to stir for at least another hour.[11]
Quenching Excess Oxidant:
To neutralize the remaining sodium hypochlorite, add a reducing agent such as sodium sulfite or sodium bisulfite powder in small portions until the yellow color disappears or until an iodine-starch test paper shows no presence of oxidizers.
Final Verification and Neutralization:
Perform a final cyanide test strip measurement to confirm the complete destruction of all cyanide species.
Once confirmed, adjust the pH of the final solution to between 6 and 8 using dilute NaOH or HCl as needed.
Final Waste Management and Compliance
The treated solution, while now free of cyanide, is still considered chemical waste and must not be poured down the drain.
Containerization: Transfer the final, neutralized solution into a clearly labeled hazardous waste container. The label must include "Treated Cyanide Waste," list the contents, and be dated.[17]
Segregation: Keep this waste stream separate from other laboratory waste, especially acids.[2][18]
Solid Waste: All contaminated solid materials, including gloves, weighing papers, and used test strips, must be collected in a separate, sealed, and clearly labeled plastic bag for solid hazardous waste.[17][19]
Disposal: All waste must be disposed of through your institution's licensed hazardous waste management program, in compliance with EPA and local regulations.[20][21]
By following this comprehensive guide, laboratory professionals can ensure the safe, compliant, and scientifically sound disposal of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide, upholding their commitment to a safe and sustainable research environment.
References
Weitz, H. M. (2018). DESTRUCTION OF IRON-COMPLEXED CYANIDE BY ALKALINE HYDROLYSIS. Journal of the Air & Waste Management Association. Available at: [Link]
Salt Creek Technologies. (n.d.). Cyanide Oxidation Process. SCT. Available at: [Link]
911Metallurgist. (2017, March 13). Cyanide Destruction Hypochlorite / Chlorine. Available at: [Link]
Wang, L. et al. (2019). Two-stage oxidation by sodium hypochlorite to treat cyanide-containing electroplating wastewater. ResearchGate. Available at: [Link]
Action Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Available at: [Link]
Hach. (n.d.). Cyanide Waste Treatment. Available at: [Link]
Washington State University. (n.d.). Standard Operating Procedure for Urea. Available at: [Link]
Northwestern University. (n.d.). LABORATORY SAFETY GUIDELINE: Sodium and Potassium Cyanide. Available at: [Link]
Stanford University Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. Available at: [Link]
Wayne State University. (n.d.). Lab Specific SOP Template - for Cyanides. Available at: [Link]
Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Available at: [Link]
University of Bristol. (n.d.). Cyanides and nitriles, use and disposal. Available at: [Link]
University of California, Santa Cruz. (2018, June 20). Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. Available at: [Link]
National Center for Biotechnology Information. (n.d.). (1E)-N-methoxy-2-oxo-2-ureido-acetimidoyl cyanide. PubChem. Available at: [Link]
U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Available at: [Link]
U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Available at: [Link]
University of Illinois Division of Research Safety. (2014, March 24). Cyanides. Available at: [Link]
American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Available at: [Link]
SGS. (n.d.). Cyanide Destruction. Available at: [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Cyanide. NCBI. Available at: [Link]
Escobar, B. et al. (n.d.). DETOXIFICATION OF EFFLUENTS WITH CYANIDE. APPLICATION ON A CYANIDED GOSSAN ORE. Available at: [Link]
Deepak Nitrite Limited. (2023, March 20). SAFETY DATA SHEET Methoxylamine Hydrochloride solution. Available at: [Link]
Wallace & Tiernan. (n.d.). CYANIDE WASTES. Available at: [Link]
New Jersey Department of Health. (n.d.). CYANIDE HAZARD SUMMARY. Available at: [Link]
Wang, L. et al. (2012, August 1). Destruction of Cyanide in Aqueous Solution by Electrochemical Oxidation Method. International Journal of Environmental Science and Development. Available at: [Link]
Occupational Safety and Health Administration. (n.d.). CYANIDES (as CN). U.S. Department of Labor. Available at: [Link]
Howei Pharm. (n.d.). CAS 50326-09-5 | (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide,≥95%. Available at: [Link]
Google Patents. (n.d.). Procedure and system for the treatment of waste material from animals containing urea.
Massachusetts Institute of Technology Environmental Health & Safety. (2015, February 25). Laboratory Use of Cyanide Salts Safety Guidelines. Available at: [Link]
Howei Pharm. (n.d.). CAS 50326-09-5 | (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide,≥95%. Available at: [Link]
Scent.vn. (n.d.). 2-(ethylcarbamoylamino)-N-methoxy-2-oxoethanimidoyl cyanide. Available at: [Link]
Zhang, J. et al. (2018). Hydrolysis and recycling of urea formaldehyde resin residues. ResearchGate. Available at: [Link]
A Comprehensive Guide to the Safe Handling of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide
Understanding the Inherent Risks: The Cyanide Functional Group The presence of the imidoyl cyanide moiety in (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is the primary driver of its potential toxicity. Cyanide compou...
Author: BenchChem Technical Support Team. Date: April 2026
Understanding the Inherent Risks: The Cyanide Functional Group
The presence of the imidoyl cyanide moiety in (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide is the primary driver of its potential toxicity. Cyanide compounds are fast-acting poisons that can be fatal if inhaled, ingested, or absorbed through the skin.[1][2][3] The cyanide ion can inhibit cellular respiration, leading to a rapid onset of severe symptoms.[1][3] It is crucial to understand that many cyanide compounds can react with acids or moisture to produce highly toxic and flammable hydrogen cyanide (HCN) gas.[1][4][5] Therefore, all handling procedures must be designed to prevent exposure and the generation of HCN gas.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is mandatory when handling any cyanide-containing compound. The following table summarizes the minimum required PPE.
PPE Category
Specification
Rationale
Hand Protection
Double gloving with chemical-resistant gloves (e.g., nitrile).[6][7]
Provides an extra barrier against skin contact. If the outer glove is contaminated, it can be removed without exposing the skin.
Work must be conducted in a certified chemical fume hood.[5][6][8]
A fume hood is the primary engineering control to prevent the inhalation of any dust or potential HCN gas.
Safe Handling and Operational Protocols
Adherence to strict operational protocols is critical to mitigating the risks associated with (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Designated Work Area and Pre-Work Checklist
Designated Area: All work with this compound must be conducted in a designated area within a certified laboratory chemical fume hood.[4][6] This area should be clearly marked with warning signs indicating the presence of a cyanide compound.[4][6]
Pre-Work Checklist:
Ensure the chemical fume hood is functioning correctly.
Verify that an emergency safety shower and eyewash station are accessible and have been recently tested.[6]
Confirm that a cyanide spill kit and appropriate emergency contact information are readily available.
Never work alone when handling cyanide compounds.[5][7]
Step-by-Step Handling Procedure
The following workflow is designed to minimize exposure risk during the handling of (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Caption: Workflow for handling (E)-N-Methoxy-2-oxo-2-ureidoacetimidoyl-cyanide.
Storage Requirements
Proper storage is crucial to prevent accidental reactions and exposure.
Container: Store in a tightly closed, clearly labeled container.[1][4]
Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[5][6]
Segregation: Crucially, store cyanide compounds separately from acids, acid salts, and other incompatible materials like oxidizers.[3][5][9]
Emergency Procedures: Rapid and Decisive Action
In the event of an exposure or spill, immediate and correct action is paramount.
Exposure Response
Inhalation: Immediately move the affected person to fresh air.[2] Call for emergency medical assistance (e.g., 911) and inform them of a potential cyanide exposure.[6] Do not perform mouth-to-mouth resuscitation to avoid exposing the rescuer.[4][10]
Skin Contact: Remove all contaminated clothing immediately.[6][10] Flush the affected skin with copious amounts of water for at least 15 minutes in a safety shower.[4][6]
Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash station.[4][6]
Ingestion: If the person is conscious, have them rinse their mouth with water.[5] Do not induce vomiting.[11] Seek immediate medical attention.
Spill Response
The appropriate response to a spill depends on its location and size.
